Physicochemical properties of 2-fluoro-N-pentylaniline
Physicochemical Profiling, Synthetic Utility, and Medicinal Applications Executive Summary 2-Fluoro-N-pentylaniline (C₁₁H₁₆FN) is a specialized secondary arylamine intermediate used primarily in the optimization of neuro...
Author: BenchChem Technical Support Team. Date: February 2026
Physicochemical Profiling, Synthetic Utility, and Medicinal Applications
Executive Summary
2-Fluoro-N-pentylaniline (C₁₁H₁₆FN) is a specialized secondary arylamine intermediate used primarily in the optimization of neuronal potassium channel openers (KCNQ2/3 modulators) and agrochemical synthesis. Structurally, it combines the electron-withdrawing stability of an ortho-fluorine atom with the lipophilic membrane-permeability of a pentyl chain.
This guide provides a definitive technical analysis of the compound, moving beyond basic catalog data to explore its behavior in drug design, its preferred synthetic routes, and the critical physicochemical parameters that dictate its handling in the laboratory.
The introduction of the pentyl chain transforms the parent 2-fluoroaniline from a water-soluble precursor into a highly lipophilic scaffold. The ortho-fluorine atom plays a dual role: it lowers the pKa of the nitrogen (reducing metabolic oxidation susceptibility) and locks the N-alkyl conformation via weak intramolecular H-bonding.
Table 1: Core Physicochemical Descriptors
Property
Value / Description
Context
IUPAC Name
N-(2-Fluorophenyl)pentan-1-amine
Official designation
Molecular Formula
C₁₁H₁₆FN
-
Molecular Weight
181.25 g/mol
-
Physical State
Colorless to pale yellow oil
Liquid at RT due to flexible alkyl chain disruption of crystal packing.
Ortho-F lowers basicity vs. aniline (pKa 4.6) via inductive withdrawal.
H-Bond Donors/Acceptors
1 Donor / 2 Acceptors
Key for interaction with the KCNQ channel pore.
Boiling Point
~265°C (Predicted at 760 mmHg)
High boiling point requires vacuum distillation for purification.
Synthetic Routes & Process Chemistry
While direct alkylation is possible, it is chemically inferior due to poly-alkylation byproducts. The industry-standard protocol is Reductive Amination , which ensures mono-alkylation selectivity.
Method A: Reductive Amination (Recommended)
This route utilizes Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that selectively reduces the intermediate imine without reducing the aldehyde starting material, allowing for a "one-pot" procedure.
Step 1 (Imine Formation): Dissolve 2-fluoroaniline in DCE under N₂ atmosphere. Add valeraldehyde and acetic acid. Stir at Room Temperature (RT) for 30–60 minutes. Checkpoint: Monitor TLC for disappearance of aniline.
Step 2 (Reduction): Add STAB in portions over 10 minutes. The reaction is slightly exothermic. Stir at RT for 4–12 hours.
Step 3 (Quench): Quench with saturated aqueous NaHCO₃. The evolution of CO₂ indicates neutralization of excess acid/boron species.
Step 4 (Workup): Extract with DCM (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.
Step 5 (Purification): Flash chromatography (Hexanes/EtOAc 95:5). The product is a non-polar oil.
Visualization: Synthetic Pathway
Caption: Figure 1. Selective mono-alkylation via reductive amination using STAB, avoiding over-alkylation side products.
Characterization & Validation
To validate the synthesis, researchers must look for specific NMR signatures that confirm the attachment of the pentyl chain and the retention of the fluorine atom.
¹H NMR (400 MHz, CDCl₃):
δ 6.5 – 7.1 ppm (m, 4H): Aromatic protons. Look for complex splitting due to ¹H-¹⁹F coupling (typical J-coupling ~8-12 Hz).
δ 3.15 ppm (t, 2H): N-CH ₂-R. The triplet confirms the attachment of the alkyl chain to the nitrogen.
δ 0.9 ppm (t, 3H): Terminal methyl group of the pentyl chain.
¹³C NMR / ¹⁹F NMR:
¹⁹F NMR: Single peak around -135 ppm (relative to CFCl₃), characteristic of ortho-fluoroanilines.
Applications in Medicinal Chemistry
The 2-fluoro-N-pentylaniline scaffold is a critical pharmacophore in the development of KCNQ (Kv7) Potassium Channel Openers .
Mechanism of Action
Drugs in this class (analogs of Retigabine/Ezogabine) bind to a hydrophobic pocket in the pore-forming domain of the KCNQ2/3 channel.
The Aniline Head: Forms a hydrogen bond with the channel residue (typically a Tryptophan or Leucine). The ortho-fluorine modulates the electron density of this interaction.
The Pentyl Tail: Occupies a deep hydrophobic pocket. The length (C5) is often optimized; C5 (pentyl) vs C2 (ethyl) can switch a compound from an agonist to an antagonist.
Visualization: SAR Logic
Caption: Figure 2. Structure-Activity Relationship (SAR) mapping of the scaffold in the context of ion channel modulation.
Safety & Handling
Hazards: Like most anilines, this compound is likely toxic if swallowed, inhaled, or absorbed through the skin. It may cause methemoglobinemia (cyanosis).
Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Anilines oxidize over time, turning dark brown.
Disposal: All halogenated organic waste must be incinerated in a specialized high-temperature facility.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9584, 2-Fluoroaniline. Retrieved from [Link]
Abdel-Magid, A. F., et al. (1996).Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry.
Miceli, F., et al. (2008).Molecular determinants of retigabine binding in the KCNQ3 potassium channel pore. (Context for N-alkyl aniline binding in KCNQ channels).
An In-depth Technical Guide to 2-fluoro-N-pentylaniline: Synthesis, Characterization, and Analysis
For Researchers, Scientists, and Drug Development Professionals Introduction 2-fluoro-N-pentylaniline is an organic compound of increasing interest within the fields of medicinal chemistry, materials science, and synthet...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-fluoro-N-pentylaniline is an organic compound of increasing interest within the fields of medicinal chemistry, materials science, and synthetic chemistry. As a substituted aniline, its structural motifs are prevalent in a wide array of pharmaceuticals and agrochemicals. The presence of a fluorine atom on the aromatic ring and an N-pentyl group significantly influences its physicochemical properties, such as lipophilicity, metabolic stability, and receptor binding affinity. This guide provides a comprehensive overview of the fundamental properties, synthesis, and analytical characterization of 2-fluoro-N-pentylaniline, designed to equip researchers with the necessary knowledge for its effective utilization in their work.
Part 1: Core Molecular Attributes
The foundational step in working with any chemical entity is a thorough understanding of its basic molecular and physical properties.
Molecular Formula and Weight
2-fluoro-N-pentylaniline is structurally an isomer of 4-fluoro-N-pentylaniline. Based on its constituent atoms, the molecular formula and weight have been determined.[1][2][3]
The synthesis of N-substituted anilines can be approached through several well-established methodologies.[4][5] For 2-fluoro-N-pentylaniline, two primary and reliable synthetic routes are presented here: N-alkylation of 2-fluoroaniline and reductive amination of 2-fluorobenzaldehyde.
Method 1: N-Alkylation of 2-fluoroaniline
This method involves the direct alkylation of the primary amine, 2-fluoroaniline, with a suitable pentylating agent, such as 1-bromopentane. The reaction proceeds via a nucleophilic substitution mechanism. The lone pair of electrons on the nitrogen atom of 2-fluoroaniline attacks the electrophilic carbon of the alkyl halide. A base is crucial to neutralize the hydrobromic acid byproduct and to deprotonate the resulting ammonium salt, thus driving the reaction to completion.
Reaction Scheme:
Figure 1: N-Alkylation of 2-fluoroaniline.
Detailed Experimental Protocol:
Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-fluoroaniline (1.0 equivalent).
Addition of Reagents: Add anhydrous potassium carbonate (2.0 equivalents) to the flask.
Solvent Addition: Add anhydrous dimethylformamide (DMF) to achieve a concentration of approximately 0.2 M with respect to the 2-fluoroaniline.
Addition of Alkylating Agent: While stirring the suspension, add 1-bromopentane (1.1 equivalents) dropwise at room temperature.
Reaction: Heat the reaction mixture to 60-80 °C and maintain stirring for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
Work-up: After completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) three times.
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 2-fluoro-N-pentylaniline.
Method 2: Reductive Amination
Reductive amination is a versatile two-step, one-pot reaction for forming amines.[6][7] It begins with the formation of an imine or enamine from the reaction of an aldehyde or ketone with an amine, which is then reduced in situ to the corresponding amine. For the synthesis of 2-fluoro-N-pentylaniline, 2-fluorobenzaldehyde is reacted with pentylamine to form an intermediate imine, which is then reduced using a mild reducing agent like sodium borohydride.
Reaction Workflow:
Figure 2: Reductive Amination Workflow.
Detailed Experimental Protocol:
Reaction Setup: To a solution of 2-fluorobenzaldehyde (1.0 equivalent) in a suitable solvent such as methanol or ethanol, add pentylamine (1.1 equivalents).
Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine. The reaction can be monitored by TLC.
Reduction: Cool the reaction mixture in an ice bath and slowly add sodium borohydride (1.5 equivalents) in portions.
Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.
Work-up: Quench the reaction by the slow addition of water. Remove the organic solvent under reduced pressure.
Extraction and Purification: Extract the aqueous residue with an organic solvent (e.g., dichloromethane). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.
Part 3: Analytical Characterization
A multi-technique approach is essential for the unambiguous structural confirmation and purity assessment of synthesized 2-fluoro-N-pentylaniline.[8]
Chromatographic Analysis (HPLC/GC)
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are pivotal for determining the purity of the synthesized compound.
Typical HPLC Conditions:
Column: C18 reversed-phase column.
Mobile Phase: A gradient of acetonitrile and water.
Flow Rate: 1.0 mL/min.
Detection: UV at 254 nm.
Spectroscopic Analysis
1. Nuclear Magnetic Resonance (NMR) Spectroscopy:
NMR spectroscopy is the most powerful tool for structural elucidation. For 2-fluoro-N-pentylaniline, ¹H, ¹³C, and ¹⁹F NMR spectra are informative.
¹H NMR: The spectrum will show characteristic signals for the aromatic protons, the protons of the pentyl chain, and the N-H proton. The aromatic signals will be complex due to splitting from both adjacent protons and the fluorine atom. The N-H proton will likely appear as a broad singlet, with its chemical shift being solvent and concentration-dependent.
¹³C NMR: The spectrum will display signals for all 11 carbon atoms. The carbon attached to the fluorine will show a large one-bond C-F coupling constant.
¹⁹F NMR: A single resonance is expected, with its chemical shift providing information about the electronic environment of the fluorine atom.
2. Infrared (IR) Spectroscopy:
IR spectroscopy is used to identify the presence of key functional groups.
N-H Stretch: A characteristic absorption band is expected in the region of 3300-3500 cm⁻¹.
C-N Stretch: A signal in the 1250-1350 cm⁻¹ range is indicative of the aromatic amine C-N bond.
C-F Stretch: A strong absorption band typically appears in the 1000-1400 cm⁻¹ region.
Aromatic C-H and C=C Stretches: These will be present in their usual regions.
3. Mass Spectrometry (MS):
Mass spectrometry confirms the molecular weight of the compound and can provide structural information through fragmentation patterns.[9]
Molecular Ion Peak (M⁺): A prominent peak at m/z = 181.25, corresponding to the molecular weight of 2-fluoro-N-pentylaniline, is expected. The isotopic pattern will be consistent with the formula C₁₁H₁₆FN.
Fragmentation: Common fragmentation pathways for N-alkylanilines include alpha-cleavage of the alkyl chain and loss of alkyl radicals.
Analytical Workflow:
Figure 3: Analytical workflow for 2-fluoro-N-pentylaniline.
Part 4: Safety and Handling
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.
Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of vapors.
Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.
Conclusion
This technical guide provides a detailed framework for the synthesis and characterization of 2-fluoro-N-pentylaniline. The outlined synthetic protocols offer reliable methods for its preparation, while the comprehensive analytical workflow ensures its structural integrity and purity. By understanding these core principles, researchers can confidently incorporate this valuable molecule into their drug discovery and materials science endeavors.
Chevalier, J. W., Bergeron, J. Y., & Dao, L. H. (1992). Synthesis, characterization, and properties of poly(N-alkylanilines). Macromolecules, 25(13), 3325-3331. [Link]
N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. ResearchGate. [Link]
Syntheses of Sulfonated Derivatives of 2-Fluoroaniline. Lookchem. [Link]
FTIR spectra of the untreated and fluorinated samples. ResearchGate. [Link]
Aldehyde not reacting in reductive amination reaction, thoughts?. ResearchGate. [Link]
Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. [Link]
Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid. ACS Omega. [Link]
Wudl, F., Angus, R. O., Lu, F. L., Allemand, P. M., Vachon, D. J., Nowak, M., ... & Heeger, A. J. (1987). Synthesis and characterization of poly(alkylanilines). Journal of the American Chemical Society, 109(12), 3677-3684. [Link]
An In-Depth Technical Guide to 2-fluoro-N-pentylaniline: Synthesis, Characterization, and Applications
Prepared by: Gemini, Senior Application Scientist Introduction In the landscape of modern chemical synthesis, particularly within pharmaceutical and materials science, fluorinated organic compounds have established a pos...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Introduction
In the landscape of modern chemical synthesis, particularly within pharmaceutical and materials science, fluorinated organic compounds have established a position of paramount importance. The strategic incorporation of fluorine into molecular scaffolds can profoundly alter their physicochemical and biological properties.[1][2][3][4][5] Fluorine's high electronegativity and small size can enhance metabolic stability, increase binding affinity to biological targets, and modulate lipophilicity, making it a valuable tool for drug design.[1][2][4]
This guide focuses on 2-fluoro-N-pentylaniline, a derivative of 2-fluoroaniline. While this specific compound is not extensively documented in readily accessible chemical registries, its structural motifs—an ortho-fluorinated aniline ring and an N-pentyl chain—suggest significant potential as a versatile chemical intermediate. The principles of organic chemistry allow us to predict its properties, devise robust synthetic routes, and anticipate its analytical characteristics with a high degree of confidence.
This document serves as a comprehensive technical resource for researchers and drug development professionals. It provides a predictive overview of 2-fluoro-N-pentylaniline's properties, detailed protocols for its synthesis and purification, a guide to its analytical characterization, and a discussion of its potential applications and safety considerations, all grounded in established chemical literature and data from analogous structures.
Chemical Identity and Predicted Physicochemical Properties
The fundamental identity of 2-fluoro-N-pentylaniline is defined by its molecular structure, which combines a 2-fluoroaniline core with a five-carbon alkyl chain attached to the nitrogen atom.
IUPAC Name: 2-fluoro-N-pentylaniline
Molecular Formula: C₁₁H₁₆FN
Molecular Weight: 181.25 g/mol
Canonical SMILES: CCCCCNC1=CC=CC=C1F
Caption: Workflow for the N-alkylation synthesis of 2-fluoro-N-pentylaniline.
Experimental Protocol:
Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-fluoroaniline (1.0 eq.), anhydrous potassium carbonate (K₂CO₃, 2.0 eq.), and a suitable solvent such as acetonitrile or DMF.
Addition of Alkylating Agent: While stirring the suspension, add 1-bromopentane (1.1 eq.) dropwise at room temperature.
Reaction: Heat the mixture to reflux (for acetonitrile, ~82°C) and maintain for 12-24 hours. The reaction progress should be monitored by Thin-Layer Chromatography (TLC) until the starting aniline is consumed.
Workup: After cooling to room temperature, filter the solid K₂CO₃ and wash with the reaction solvent. Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and then brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient, to yield pure 2-fluoro-N-pentylaniline.
Causality of Experimental Choices:
Base (K₂CO₃): A non-nucleophilic base is crucial to neutralize the hydrobromic acid formed during the reaction, preventing the protonation of the starting aniline which would render it non-nucleophilic.
Solvent (Acetonitrile): A polar aprotic solvent is ideal as it dissolves the reactants but does not interfere with the nucleophilic substitution reaction.
Excess Alkyl Halide: A slight excess of 1-bromopentane ensures the complete consumption of the more valuable 2-fluoroaniline.
Method 2: Reductive Amination
This elegant one-pot method involves the formation of an imine from 2-fluorobenzaldehyde and pentylamine, which is then reduced in situ to the desired secondary amine.
[6][7][8][9]
Experimental Protocol:
Imine Formation: In a flask, dissolve 2-fluorobenzaldehyde (1.0 eq.) and pentylamine (1.05 eq.) in a solvent like methanol or dichloroethane. A catalytic amount of acetic acid can be added to facilitate imine formation. Stir at room temperature for 1-2 hours.
Reduction: Cool the mixture in an ice bath. Add a mild reducing agent such as sodium borohydride (NaBH₄, 1.5 eq.) or sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise, ensuring the temperature remains below 20°C.
Reaction: Allow the reaction to warm to room temperature and stir for an additional 4-12 hours. Monitor by TLC for the disappearance of the imine intermediate.
Workup: Quench the reaction by slowly adding water. If using an organic solvent, extract the aqueous layer with the solvent. Wash the combined organic layers with saturated sodium bicarbonate solution and then brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography as described in Method 1.
Causality of Experimental Choices:
Reducing Agent (NaBH(OAc)₃): Sodium triacetoxyborohydride is particularly effective as it is mild enough not to reduce the starting aldehyde but is reactive enough to reduce the protonated imine as it forms, driving the equilibrium towards the product.
Solvent (Methanol): Methanol is a good choice as it readily dissolves the reactants and the borohydride reducing agent.
Analytical Characterization (Predicted Data)
Confirmation of the successful synthesis of 2-fluoro-N-pentylaniline would rely on a combination of spectroscopic methods. The following are predicted spectra based on known data for similar structures.
[10][11][12][13][14]
Technique
Predicted Observations
¹H NMR (CDCl₃, 400 MHz)
δ ~6.8-7.2 (m, 4H, Ar-H), δ ~3.6-4.0 (br s, 1H, N-H), δ ~3.1 (t, 2H, N-CH₂), δ ~1.6 (quintet, 2H, N-CH₂-CH₂), δ ~1.3-1.4 (m, 4H, -(CH₂)₂-CH₃), δ ~0.9 (t, 3H, -CH₃). The aromatic region will show complex splitting due to H-H and H-F coupling.
¹³C NMR (CDCl₃, 101 MHz)
δ ~150-155 (d, ¹JCF, C-F), δ ~135-140 (d, C-N), δ ~115-125 (aromatic carbons), δ ~44 (N-CH₂), δ ~31, 29, 22 (pentyl CH₂), δ ~14 (CH₃). The carbon attached to fluorine will show a large coupling constant.
| Mass Spectrometry (EI) | M⁺ at m/z = 181. A significant fragment would be the loss of a butyl radical (M-57) at m/z = 124, corresponding to [C₆H₄FNCH₂]⁺. Another key fragment would be at m/z = 110, from benzylic cleavage. |
Safety and Toxicology
No specific toxicological data for 2-fluoro-N-pentylaniline is available. Therefore, a conservative approach to safety is required, based on data for its precursors and related N-alkylanilines.
[15][16][17][18]
Potential Hazards:
Skin and Eye Irritation: Anilines are known to be skin and eye irritants.
Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin. N-alkylanilines can cause methemoglobinemia, leading to cyanosis. [17]Chronic exposure may lead to liver, kidney, and spleen damage.
[17] * Genotoxicity: Many aniline derivatives are metabolized to genotoxic species.
[15][16]
Recommended Precautions:
Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.
Engineering Controls: All manipulations should be performed in a well-ventilated chemical fume hood.
Handling: Avoid inhalation of vapors and contact with skin and eyes.
Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.
Applications and Future Research
The true value of 2-fluoro-N-pentylaniline lies in its potential as a versatile building block for more complex molecules, particularly in the pharmaceutical and agrochemical industries.
Pharmaceutical Synthesis: The 2-fluoro-N-pentylaniline scaffold can be a key intermediate for active pharmaceutical ingredients (APIs). The fluorine atom can block a site of metabolism or act as a hydrogen bond acceptor, while the N-pentyl group can be tailored to fit into hydrophobic pockets of target proteins.
[1][2][3][4][5]* Materials Science: Fluorinated anilines are precursors to specialized polymers and dyes. The presence of fluorine can enhance thermal stability and confer unique electronic properties to materials.
[19]* Future Research:
Synthesis and Characterization: The first step would be the definitive synthesis and full experimental characterization of 2-fluoro-N-pentylaniline to validate the predicted data in this guide.
Derivatization: The aromatic ring and the secondary amine provide two handles for further chemical modification, allowing for the creation of a library of novel compounds.
Biological Screening: Derivatives of 2-fluoro-N-pentylaniline could be screened for various biological activities, such as antimicrobial, anticancer, or anti-inflammatory properties, leveraging the known bioactivity of other fluorinated anilines.
References
Iron-Promoted Aromatic C–H Amination for the Synthesis of N-Alkyl Anilines. (2021). ACS Catalysis. [Link]
Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. (2024). RSC Advances. [Link]
Arylamine synthesis by amination (alkylation). Organic Chemistry Portal. [Link]
Iron supported nano‐gold‐catalyzed synthesis of N‐alkylated anilines from nitroarenes and alcohols. (2025). ResearchGate. [Link]
Monocyclic aromatic amines as potential human carcinogens: old is new again. (2011). Environmental and Molecular Mutagenesis. [Link]
Monocyclic aromatic amines as potential human carcinogens: Old is new again. (2025). ResearchGate. [Link]
Preparation method of N-alkyl-2-fluoroaniline. (2022).
The Chemistry Behind Specialty Anilines: Focus on 4-Fluoro-3-(trifluoromethyl)aniline. (2025). NINGBO INNO PHARMCHEM CO.,LTD. [Link]
Applications of Fluorine in Medicinal Chemistry. (2015). Journal of Medicinal Chemistry. [Link]
Influence of Fluorine Substitution on Nonbonding Interactions in Selected Para‐Halogeno Anilines. (2025). ResearchGate. [Link]
Supporting Information for "A novel core-shell Pd(0)@enSiO2-Ni-TiO2 nanocomposite with synergistic effect for efficient hydrogenations". (2022). New Journal of Chemistry. [Link]
A domino reaction strategy for facile and modular construction of synthetically challenging functionalized ortho-fluoroanilines. (2024). Organic Chemistry Frontiers. [Link]
Reference Spectra for Chem 117. (2011). University of Wisconsin-Madison. [Link]
Fluorine in drug discovery: Role, design and case studies. (2025). Journal of Drug Delivery and Therapeutics. [Link]
Subchronic (13-week) toxicity studies of N,N-dimethylaniline administered to Fischer 344 rats and B6C3F1 mice. (1990). Fundamental and Applied Toxicology. [Link]
Direct, Catalytic Hydroaminoalkylation of Unactivated Olefins with N-Alkyl Arylamines. (2005). Journal of the American Chemical Society. [Link]
Solubility Profile of 2-fluoro-N-pentylaniline in Organic Solvents: A Methodological and Predictive Approach
An In-depth Technical Guide Prepared by: Gemini, Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Abstract: The solubility of an active pharmaceutical ingredient (API) o...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide
Prepared by: Gemini, Senior Application Scientist
Audience: Researchers, scientists, and drug development professionals.
Abstract: The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical physicochemical parameter that dictates its behavior from synthesis and purification to formulation and bioavailability. This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility profile of 2-fluoro-N-pentylaniline, a fluorinated aniline derivative of interest in medicinal and materials chemistry. Lacking readily available public data for this specific compound, this document emphasizes the foundational principles and robust experimental methodologies required to generate a reliable solubility profile. We delve into theoretical predictive models, such as Hansen Solubility Parameters (HSP), and provide detailed, self-validating experimental protocols, including the gold-standard shake-flask method, to empower researchers in their development endeavors.
Part 1: Physicochemical Profile & Theoretical Solubility Considerations
The solubility of a compound is governed by its molecular structure and the intermolecular forces it can establish with a given solvent. For 2-fluoro-N-pentylaniline, a nuanced interplay of lipophilic, polar, and hydrogen-bonding characteristics is expected.
Molecular Structure Analysis
Understanding the constituent parts of 2-fluoro-N-pentylaniline is the first step in predicting its solubility. The molecule's structure combines several functional groups, each contributing distinct properties.
Caption: Molecular structure of 2-fluoro-N-pentylaniline with key functional regions highlighted.
Aromatic Ring: The benzene core is inherently nonpolar and lipophilic, favoring interactions with aromatic or nonpolar solvents through van der Waals forces and potential π-π stacking.
n-Pentyl Group: This aliphatic chain significantly increases the molecule's lipophilicity and nonpolar character, suggesting good solubility in hydrocarbons like hexane and toluene.[1]
Secondary Amine (-NH-): This is the primary polar and hydrogen-bonding site. The nitrogen acts as a hydrogen bond acceptor, and the attached hydrogen acts as a donor. This group promotes solubility in polar protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., acetone).
Fluoro Group (-F): The fluorine atom at the ortho position has several effects. As a highly electronegative atom, it influences the electron distribution of the ring.[2] While a C-F bond is polar, organofluorine compounds are often more lipophilic than their non-fluorinated analogs because fluorine is a poor hydrogen bond acceptor.[3][4] Its presence can enhance metabolic stability and binding affinity in drug candidates, making it a common feature in modern pharmaceuticals.[2][4]
The general principle of "like dissolves like" provides a foundational starting point: polar solvents will better dissolve polar solutes, and nonpolar solvents will better dissolve nonpolar solutes.[5][6] Given its amphipathic nature, 2-fluoro-N-pentylaniline is expected to exhibit partial solubility in a wide range of solvents, with optimal solubility likely found in solvents of intermediate polarity.
To move beyond qualitative predictions, the Hansen Solubility Parameter (HSP) model offers a powerful quantitative framework.[7][8] HSP theory posits that the total cohesive energy of a substance can be divided into three components:
δD (Dispersion): Energy from van der Waals forces.
δP (Polar): Energy from dipolar intermolecular forces.
δH (Hydrogen Bonding): Energy from hydrogen bonds.
Every chemical, both solute and solvent, can be assigned a unique set of these three parameters (δD, δP, δH), defining a point in a three-dimensional "Hansen space".[7][8] The principle is that substances with similar HSP values are likely to be miscible.[9]
The distance (Ra) between a solvent and a solute in Hansen space is calculated as:
For a given solute, a "solubility sphere" can be defined with a radius (R₀). Solvents whose HSP coordinates fall within this sphere (i.e., Ra < R₀) are predicted to be good solvents for that solute. While the specific HSP values for 2-fluoro-N-pentylaniline are not published, they can be estimated using group contribution methods available in specialized software or determined experimentally by testing its solubility in a range of characterized solvents.
Caption: The Hansen Solubility Sphere concept, where good solvents lie within a defined radius (R₀) of the solute.
Part 2: Standardized Experimental Protocols
Reliable solubility data is generated through meticulous experimental work. The following protocols describe a preliminary screening method and the more rigorous shake-flask method, which is an industry standard.[10]
Protocol: Preliminary Solubility Assessment
This rapid test provides a qualitative or semi-quantitative estimate of solubility, useful for solvent selection in subsequent, more detailed studies.
Objective: To classify the compound as soluble, partially soluble, or insoluble in a range of solvents.
Materials:
2-fluoro-N-pentylaniline
A selection of organic solvents (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetone, ethanol, methanol)
Small vials or test tubes (e.g., 4 mL) with caps
Vortex mixer
Analytical balance
Procedure:
Preparation: Add approximately 10 mg of 2-fluoro-N-pentylaniline to a tared vial and record the exact mass.
Solvent Addition: Add the selected solvent in 0.1 mL increments.
Mixing: After each addition, cap the vial and vortex vigorously for 30-60 seconds.
Observation: Visually inspect the solution against a dark background for any undissolved solid particles.
Iteration: Continue adding solvent increments up to a total volume of 1-2 mL.
Classification:
Soluble: The compound dissolves completely. Note the approximate concentration (e.g., >10 mg/mL).
Partially Soluble: Some, but not all, of the material dissolves.
This method, aligned with OECD Guideline 105, is considered the gold standard for determining the equilibrium solubility of a compound at a specific temperature.[11][12]
Objective: To determine the saturation mass concentration of 2-fluoro-N-pentylaniline in selected organic solvents at a constant temperature.
Causality Behind Choices:
Excess Solid: Using an excess of the solute ensures that equilibrium is established with the solid phase, guaranteeing saturation.[10]
Constant Temperature: Solubility is highly temperature-dependent. A thermostatically controlled environment (water bath or incubator) is crucial for reproducibility.[10]
Equilibration Time: Reaching equilibrium can take hours or even days. Preliminary studies are often needed to determine the minimum time required for the concentration in the supernatant to become constant.[13]
Separation of Phases: Centrifugation or filtration is essential to separate the saturated liquid phase from the excess solid without altering the temperature or composition.
Validated Analytical Method: A specific and validated analytical method (e.g., HPLC, GC, UV-Vis spectroscopy) is required for accurate quantification of the solute in the saturated solution.
Caption: Workflow for the OECD-recommended Shake-Flask solubility determination method.
Detailed Procedure:
Preparation: To several flasks, add a measured volume of the chosen solvent (e.g., 10 mL). Add an excess amount of 2-fluoro-N-pentylaniline to each flask, ensuring a visible amount of undissolved solid remains.
Equilibration: Seal the flasks and place them in a mechanical shaker or on a stir plate within a temperature-controlled incubator (e.g., 25 °C ± 0.5 °C). Agitate the flasks for a predetermined time (e.g., 48 hours) to reach equilibrium.[10]
Phase Separation: After equilibration, stop the agitation and allow the flasks to rest in the incubator for several hours to let the excess solid settle. Carefully withdraw an aliquot of the supernatant. To ensure no solid particles are transferred, the aliquot should be centrifuged at the test temperature or filtered through a solvent-compatible, non-adsorbing filter (e.g., PTFE).[12]
Quantification: Accurately dilute the clear supernatant with a suitable solvent to bring the concentration within the calibrated range of the analytical instrument. Analyze the sample using a pre-validated HPLC or GC method to determine the concentration.
Data Reporting: The solubility is reported as a mass concentration (e.g., in mg/mL or g/L) or molarity at the specified temperature. The mean and standard deviation of replicate measurements should be reported.
Part 3: Data Presentation and Application
The generated solubility data should be organized systematically to facilitate analysis and comparison across different solvent classes.
Data Summary Table
Solvent Class
Solvent
Polarity Index
Predicted Solubility (HSP)
Experimental Solubility (mg/mL at 25°C)
Nonpolar
n-Hexane
0.1
Favorable (High δD)
[Experimental Data]
Toluene
2.4
Favorable (High δD, Aromatic)
[Experimental Data]
Polar Aprotic
Dichloromethane
3.1
Moderate
[Experimental Data]
Ethyl Acetate
4.4
Moderate-High
[Experimental Data]
Acetone
5.1
Moderate-High
[Experimental Data]
Polar Protic
Ethanol
4.3
High (H-Bonding)
[Experimental Data]
Methanol
5.1
High (H-Bonding)
[Experimental Data]
Water
10.2
Low (High lipophilicity)
[Experimental Data]
(Note: This table is a template. Experimental data must be populated from the results of the protocols described in Part 2.)
Application in Drug Development
A well-defined solubility profile is not an academic exercise; it is a cornerstone of process chemistry and formulation development.
Synthesis & Purification: Knowledge of solubility in various solvents is essential for selecting appropriate systems for reaction media, extraction, and crystallization, which is the primary method for purifying intermediates and final APIs.[14]
Formulation: For oral dosage forms, solubility in aqueous media is a prerequisite for absorption. For parenteral formulations, high solubility in a biocompatible solvent system is required. The data generated guides the selection of excipients, co-solvents, or complexing agents needed to achieve the target drug concentration.
Preclinical Studies: In early toxicology and pharmacology studies, the compound must be dissolved in a suitable vehicle for administration. Poor solvent selection can lead to precipitation at the injection site or inaccurate dosing, confounding study results.
Conclusion
While direct solubility data for 2-fluoro-N-pentylaniline is not publicly cataloged, this guide provides the necessary theoretical and practical tools to confidently establish its solubility profile. By combining predictive frameworks like Hansen Solubility Parameters with rigorous, standardized experimental methods such as the shake-flask protocol, researchers can generate the high-quality, reliable data essential for making informed decisions in chemical synthesis, process development, and pharmaceutical formulation. This methodological approach ensures scientific integrity and provides a clear pathway for characterizing this and other novel chemical entities.
References
Hansen, C. M. (n.d.). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.
Wikipedia contributors. (n.d.). Hansen solubility parameter. Wikipedia.
Scribd. (n.d.). Introduction to Solubility Parameters.
Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
West Pharmaceutical Services. (n.d.). Hansen solubility parameters to predict drug & container interactions.
Quora. (2017). How can you determine the solubility of organic compounds?.
Unknown. (n.d.).
Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
OECD. (2006). OECD GUIDELINES FOR THE TESTING OF CHEMICALS.
KREATiS. (n.d.).
Khan Academy. (n.d.). Solubility of organic compounds.
Legislation.gov.uk. (n.d.). A.6.
Regulations.gov. (2014).
SciELO. (n.d.). Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline.
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 2-Fluoro-N-methylaniline: Properties, Applications, and Its Significance in Organic Synthesis.
National Center for Biotechnology Information. (n.d.). 2-Fluoro-N-methylaniline. PubChem.
ResearchGate. (n.d.).
National Center for Biotechnology Information. (n.d.). Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. PMC.
Google Patents. (n.d.).
ResearchGate. (2020). Influence of Fluorine Substitution on Nonbonding Interactions in Selected Para‐Halogeno Anilines.
Reddit. (2022). Protonating very hydrophobic anilines into hydrophilic aniliniums (when HCl doesn't work).
Benchchem. (n.d.). Buy 4-Fluoro-N-pentylaniline.
TOKU-E. (n.d.).
National Center for Biotechnology Inform
National Center for Biotechnology Inform
Merck Millipore. (n.d.). 2-Fluoroaniline CAS 348-54-9.
National Center for Biotechnology Information. (n.d.). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. PubMed Central.
Safety Data Sheet (SDS) for 2-fluoro-N-pentylaniline
Executive Summary & Chemical Identity[1][2][3] This guide serves as a predictive technical safety document for 2-fluoro-N-pentylaniline. Unlike commodity chemicals with decades of epidemiological data, this compound is a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Identity[1][2][3]
This guide serves as a predictive technical safety document for 2-fluoro-N-pentylaniline. Unlike commodity chemicals with decades of epidemiological data, this compound is a specialized research intermediate. Consequently, its safety profile must be derived via Read-Across Toxicology from its parent scaffolds: 2-fluoroaniline and N-alkylanilines.
The Core Risk: Researchers often underestimate N-alkylated anilines, assuming the alkyl chain reduces volatility and therefore risk. In reality, the pentyl chain significantly increases lipophilicity (LogP) , transforming this compound into a potent dermal hazard capable of rapid transdermal absorption, leading to systemic methemoglobinemia and specific nephrotoxicity.
Not widely listed (Research Chemical). Treat as Analogous to CAS 348-54-9 (2-Fluoroaniline)
Toxicological Profiling: The "Why" Behind the Hazard
To handle this compound safely, one must understand its metabolic fate. The toxicity is not merely caustic; it is bio-activated .
The Mechanism of Action (The Aniline Effect)
Upon entry (inhalation or dermal), hepatic enzymes (CYP450) attempt to solubilize the molecule.
N-Hydroxylation: The amine is oxidized to a hydroxylamine.
Methemoglobinemia: The hydroxylamine metabolite oxidizes Hemoglobin (Fe²⁺) to Methemoglobin (Fe³⁺), which cannot carry oxygen. This leads to "Blue Man Syndrome" (Cyanosis).
The Fluorine Effect (Nephrotoxicity): Unlike 4-fluoroaniline (where the fluorine blocks para-hydroxylation), the 2-fluoro (ortho) position alters the electronic landscape, facilitating the formation of reactive quinone-imines . Research on 2-haloanilines indicates they possess higher nephrotoxic (kidney) potential than unsubstituted aniline [1].
Visualizing the Metabolic Hazard
The following diagram illustrates the bio-activation pathway that dictates our safety protocols.
Caption: Figure 1: Metabolic activation pathways leading to systemic toxicity (MetHb) and organ damage.
Operational Safety & Handling Protocols
Standard "lab safety" is insufficient. The high lipophilicity of the N-pentyl chain renders standard nitrile gloves less effective over time due to permeation.
Predicted Physical Properties (Critical for Handling)
Property
Value (Predicted/Analog)
Operational Implication
Physical State
Liquid (Oil)
Risk of splash/aerosolization.
Boiling Point
~250-260°C (Est.)
Low volatility at RT, but vapors accumulate if heated.
LogP (Lipophilicity)
~4.0 - 4.5
Extreme Dermal Risk. Passes through skin rapidly.
Flash Point
>95°C
Combustible, but not highly flammable.
Barrier Protection Strategy (PPE)
Gloves: Do NOT rely on thin disposable nitrile for prolonged contact.
Splash Contact: Disposable Nitrile (double-gloved) is acceptable for <5 mins.
Immersion/Synthesis:Silver Shield (Laminate) or Viton gloves are required. The pentyl chain interacts with the polymer matrix of standard rubber, accelerating breakthrough.
Respiratory:
If heating or handling open vessels >50mL: Use a P100/Organic Vapor (OV) cartridge respirator or work strictly within a certified Fume Hood.
Clothing: Tyvek sleeves or apron recommended to prevent absorption through fabric lab coats.
Emergency Response & First Aid
CRITICAL NOTE: Medical personnel may not be familiar with aniline-induced methemoglobinemia. You must provide them with the SDS and specifically mention "Methemoglobinemia" and "Methylene Blue."
Exposure Response Workflow
Caption: Figure 2: Decision tree for emergency response, prioritizing decontamination and cyanosis detection.
Specific First Aid Protocols
Skin Contact (Primary Hazard):
Immediate Action: Drench with water.[1] Use soap (lipophilic removal). Avoid alcohol-based cleaners , as they may enhance skin absorption of the aniline.
Observation: Monitor for signs of headache, nausea, or bluing of the lips (cyanosis) for up to 24 hours.
Antidote:
Methylene Blue: This is the specific antidote for methemoglobinemia. It should only be administered by a physician based on blood gas analysis (MetHb levels).
Synthesis & Stability (Reactivity Profile)
For researchers utilizing this in synthesis (e.g., Buchwald-Hartwig aminations):
Stability: Stable under ambient conditions.[2] Darkens upon exposure to light/air (oxidation to azobenzenes/quinones).
Incompatibilities:
Strong Oxidizers: Reaction can be violent and generate toxic nitrogen oxides.
Acids: Will form anilinium salts (protonation of the amine). This actually reduces volatility and skin absorption risk, making salt formation a good strategy for waste handling.
Decomposition Products: Hydrogen Fluoride (HF), Nitrogen Oxides (NOx), Carbon Monoxide. Note: In a fire, the release of HF requires specific respiratory protection (Type B/E).
Disposal & Environmental Fate[1]
Classification: Hazardous Chemical Waste (Toxic/Irritant).
Protocol:
Do not mix with oxidizing waste streams (nitric acid/peroxides).
Dissolve in a combustible solvent (if not already in solution) and send for high-temperature incineration equipped with a scrubber (to neutralize HF emissions).
Environmental: Aniline derivatives are generally toxic to aquatic life (H410).[3] Prevent entry into drains.[4][5]
References
National Institutes of Health (NIH) / PubMed. (1993). Acute renal and hepatic toxicity of 2-haloanilines in Fischer 344 rats.[6] Retrieved from [Link]
New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: Aniline.[7] Retrieved from [Link]
The Silent Threat: A Technical Guide to the Toxicity and Safe Handling of Fluorinated Anilines
For Researchers, Scientists, and Drug Development Professionals Introduction: The Double-Edged Sword of Fluorination Fluorinated anilines are a cornerstone of modern chemical synthesis, particularly within the pharmaceut...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Double-Edged Sword of Fluorination
Fluorinated anilines are a cornerstone of modern chemical synthesis, particularly within the pharmaceutical and agrochemical industries. The strategic incorporation of fluorine atoms into the aniline scaffold can profoundly alter a molecule's physicochemical properties, often leading to enhanced metabolic stability, increased lipophilicity, and improved target binding affinity.[1] However, this same chemical manipulation that makes them invaluable can also introduce significant and often insidious toxicological risks. This guide provides an in-depth examination of the toxicity of fluorinated anilines and outlines field-proven protocols for their safe handling, ensuring that innovation does not come at the cost of researcher safety.
Section 1: The Mechanistic Underpinnings of Toxicity
The toxicity of aromatic amines, including their fluorinated analogs, is not typically a result of the parent compound itself. Instead, it is the metabolic activation within the body, primarily by cytochrome P450 (CYP) enzymes in the liver, that transforms these relatively inert molecules into reactive, toxic species.[2][3]
The critical step in this process is N-oxidation , where the amino group is oxidized to form an N-hydroxylamine. This N-hydroxylamine can then be further metabolized to a nitrenium ion, a highly electrophilic species that can readily form covalent adducts with cellular macromolecules like DNA.[4] This DNA adduction is a key initiating event in the carcinogenicity of many aromatic amines.[4]
The presence of fluorine on the aromatic ring can influence this process in several ways:
Metabolic Stability: Fluorine substitution can block sites that would otherwise be susceptible to hydroxylation, a common metabolic deactivation pathway.[3][5] This can increase the biological half-life of the compound, potentially leading to a greater overall exposure to the toxic N-oxidized metabolites.
Electronic Effects: The high electronegativity of fluorine can alter the electron density of the aromatic ring and the amino group, which can in turn affect the rate of N-oxidation by CYP enzymes.
Defluorination: While the carbon-fluorine bond is strong, metabolic defluorination can occur, catalyzed by CYP enzymes.[2][6] This process can lead to the formation of reactive intermediates and potentially toxic fluoride ions.
The carcinogenicity of some N-nitroso-N-methylanilines has been studied, with N-nitroso-N-methyl-4-fluoroaniline showing slightly weaker carcinogenic activity than the non-fluorinated parent compound in rats, suggesting that fluorine substitution can modulate carcinogenic potential.[7]
Visualizing the Path to Toxicity
The following diagram illustrates the generalized metabolic activation pathway of a fluorinated aniline, leading to the formation of a DNA-damaging nitrenium ion.
Caption: Metabolic activation of fluorinated anilines to carcinogenic species.
Section 2: Quantitative Toxicological Data
Understanding the acute toxicity of specific fluorinated anilines is critical for performing accurate risk assessments. The following table summarizes available LD50 (median lethal dose) and LC50 (median lethal concentration) data for a range of fluorinated anilines, along with their GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications for acute toxicity.
Data compiled from various Safety Data Sheets and toxicological databases.[8][9][10][11][12][13][14][15][16]
GHS Categories for Acute Toxicity: Category 1 (Fatal if swallowed/in contact with skin/if inhaled), Category 2 (Fatal if swallowed/in contact with skin/if inhaled), Category 3 (Toxic if swallowed/in contact with skin/if inhaled), Category 4 (Harmful if swallowed/in contact with skin/if inhaled), Category 5 (May be harmful if swallowed/in contact with skin/if inhaled).[17][18][19][20]
Note: The absence of data for some compounds highlights the need for caution and the application of the precautionary principle when handling novel fluorinated anilines.
Section 3: Occupational Exposure and Safety Protocols
Given their toxicity, stringent handling precautions are mandatory when working with fluorinated anilines. The primary routes of exposure are dermal absorption, inhalation, and ingestion.[6]
Engineering Controls: The First Line of Defense
Fume Hoods: All manipulations of fluorinated anilines, including weighing, transferring, and use in reactions, must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.
Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.
Personal Protective Equipment (PPE): A Non-Negotiable Barrier
The following PPE is mandatory when handling fluorinated anilines:
Gloves: Double-gloving with nitrile gloves is recommended. For prolonged operations or when there is a high risk of splashing, heavier-duty gloves such as butyl rubber or Viton® should be considered. Note: Nitrile gloves provide splash protection but are permeable to many organic compounds over time. They should be changed immediately upon contamination.
Eye Protection: Chemical splash goggles are the minimum requirement. When there is a significant risk of splashing, a face shield should be worn in addition to goggles.
Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.
Footwear: Closed-toe shoes are required at all times in the laboratory.
Workflow for Safe Handling of Fluorinated Anilines
Caption: Step-by-step workflow for the safe handling of fluorinated anilines.
Section 4: Emergency Procedures
In the event of an exposure or spill, immediate and correct action is crucial.
Accidental Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[7] Aniline and its derivatives can be readily absorbed through the skin.[4]
Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7]
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[5]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[21]
Spill Management
Small Spills (less than 100 mL in a fume hood):
Ensure appropriate PPE is worn.
Contain the spill with an inert absorbent material such as vermiculite, sand, or commercial spill pillows.
Carefully collect the absorbent material into a sealable container.
Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.
Label the waste container as "Hazardous Waste" with the full chemical name.
Large Spills (outside of a fume hood or greater than 100 mL):
Evacuate the immediate area.
Alert colleagues and your institution's Environmental Health and Safety (EHS) department.
Prevent entry to the contaminated area.
If there is a fire risk, eliminate all ignition sources.
Section 5: Reaction Quenching and Waste Disposal
Protocol for Quenching Reactions Containing Fluorinated Anilines
Quenching is the process of deactivating any unreacted reagents at the end of a reaction.[22] For reactions involving fluorinated anilines, this must be done with care.
Objective: To safely neutralize any unreacted fluorinated aniline and other reactive species.
Materials:
Ice bath
Appropriate quenching solution (e.g., saturated aqueous ammonium chloride, dilute HCl, or water, depending on the other reagents present)
Addition funnel
Procedure:
Cool the Reaction: Place the reaction vessel in an ice bath to cool to 0°C. This will help to control any exothermic processes during the quench.[23]
Slow Addition: Slowly add the chosen quenching solution to the reaction mixture via an addition funnel. The rate of addition should be controlled to prevent a rapid increase in temperature or vigorous gas evolution.[23]
Monitor: Observe the reaction for any signs of an uncontrolled exotherm or gas evolution. If this occurs, stop the addition immediately.
Complete the Quench: Continue the slow addition until all reactive species are consumed.
Proceed to Workup: Once the reaction is quenched, it can be safely removed from the ice bath and processed according to the experimental workup procedure.
Waste Disposal
All waste containing fluorinated anilines, including contaminated solids, solvents, and aqueous solutions, must be treated as hazardous waste.
Segregation: Do not mix fluorinated aniline waste with other waste streams.[3]
Containment: Collect waste in a clearly labeled, sealable, and compatible container.[3]
Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name(s) of the contents.
Disposal: Arrange for disposal through your institution's EHS department. Do not pour any fluorinated aniline waste down the drain.[7]
Conclusion: A Culture of Safety
Fluorinated anilines are powerful tools in the arsenal of the modern chemist. However, their utility is matched by their potential toxicity. A thorough understanding of their metabolic activation pathways, coupled with a disciplined and rigorous approach to safe handling, is essential for mitigating the risks associated with these compounds. By integrating the principles and protocols outlined in this guide into daily laboratory practice, researchers can continue to innovate and advance the frontiers of science while ensuring their own health and safety.
References
Insights into Cytochrome P450 Enzyme Catalyzed Defluorination of Aromatic Fluorides. (n.d.).
The effect of substituents in the aromatic ring on carcinogenicity of N-nitrosomethylaniline in F344 r
Insights into Cytochrome P450 Enzymes Catalyzed Defluorination of Aromatic Fluorides. (n.d.). The University of Manchester.
On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. (n.d.). PMC.
Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability. (n.d.). PubMed.
Evaluation on joint toxicity of chlorinated anilines and cadmium to Photobacterium phosphoreum and QSAR analysis. (2014). PubMed.
QSAR Analyzes for the Predictive Toxicity of Substituted Phenols and Anilines to Fish (carp). (2013). Semantic Scholar.
2,4-DIFLUORO ANILINE CAS No 367-25-9 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). CDH Fine Chemical.
Toxicity of substituted anilines to Pseudokirchneriella subcapitata and quantitative structure-activity relationship analysis for polar narcotics. (n.d.). PubMed.
Biosynthesis of fluorinated analogues of drugs using human cytochrome p450 enzymes followed by deoxyfluorination and quantitative nmr spectroscopy to improve metabolic stability. (n.d.).
Secretari
2,6-Difluoroaniline SDS, 5509-65-9 Safety D
(PDF) Halogenated Aromatic Compounds. (2025).
How To Run A Reaction: The Quench. (n.d.). University of Rochester.
The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applic
Material Safety Data Sheet - 2,4-Difluoroaniline, 99%. (n.d.). Cole-Parmer.
N-Alkylated Fluoroaniline Derivatives: A Technical Guide for Drug Discovery
Abstract The strategic incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern drug design, profoundly influencing key properties such as metabolic stability, lipophilicity, and targe...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The strategic incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern drug design, profoundly influencing key properties such as metabolic stability, lipophilicity, and target binding affinity.[1][2][3] Among the diverse array of fluorinated synthons, N-alkylated fluoroaniline derivatives have emerged as privileged scaffolds, serving as critical intermediates and core structural motifs in a multitude of therapeutic agents.[4][5] This guide provides an in-depth exploration of the synthesis, characterization, and biological applications of N-alkylated fluoroaniline derivatives, intended for researchers, medicinal chemists, and drug development professionals. We will delve into the mechanistic underpinnings of synthetic methodologies, offer detailed experimental protocols, and present a comparative analysis of their diverse biological activities, with a focus on their role as kinase inhibitors.
The Strategic Advantage of Fluorine in Anilino Scaffolds
The substitution of hydrogen with fluorine, the most electronegative element, imparts a unique set of physicochemical properties to the aniline core.[3] Understanding these effects is paramount to appreciating the rationale behind the use of N-alkylated fluoroaniline derivatives in drug discovery.
Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes.[2][6] This increased metabolic stability often translates to improved pharmacokinetic profiles, such as longer half-life and enhanced bioavailability.[1][7] For instance, the strategic fluorination of a phenyl ring can block sites of potential hydroxylation, a common metabolic pathway for drug deactivation.[2]
Modulation of pKa: The electron-withdrawing nature of fluorine lowers the pKa of the anilino nitrogen, making it less basic. This can be advantageous for several reasons. A less basic amine is less likely to be protonated at physiological pH, which can improve cell membrane permeability. Furthermore, modulating the pKa can fine-tune the binding interactions of the molecule with its biological target.
Enhanced Binding Affinity: Fluorine can participate in favorable intermolecular interactions within a protein's binding pocket, including hydrogen bonding and dipole-dipole interactions.[3] The introduction of a fluoro or trifluoromethyl group can also alter the conformation of a molecule, pre-organizing it for optimal binding to its target receptor.[1]
Increased Lipophilicity: The incorporation of fluorine, particularly in the form of a trifluoromethyl group, can significantly increase the lipophilicity of a molecule.[1] This enhanced lipophilicity can improve membrane permeability and facilitate entry into the central nervous system.
Synthetic Methodologies for N-Alkylation of Fluoroanilines
The synthesis of N-alkylated fluoroaniline derivatives can be achieved through several robust and versatile methods. The choice of method often depends on the desired substitution pattern, the nature of the alkylating agent, and the presence of other functional groups.
Transition-Metal Catalyzed N-Alkylation
Transition-metal catalysis has revolutionized the synthesis of N-aryl compounds, offering high efficiency and broad substrate scope.[3][8]
The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, involving the palladium-catalyzed cross-coupling of an aryl halide or triflate with an amine.[9] While typically used to form an aryl-amine bond, it can be adapted for N-alkylation by using an appropriate starting material.
Causality Behind Experimental Choices:
Catalyst: Palladium complexes, such as Pd(OAc)₂ or Pd₂(dba)₃, are commonly used as pre-catalysts. The choice of ligand is crucial for the efficiency of the reaction. Bulky, electron-rich phosphine ligands like XPhos or BINAP are often employed to promote reductive elimination, the final step in the catalytic cycle.[6]
Base: A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃), is required to deprotonate the amine and facilitate the formation of the active palladium-amido complex.[6][9]
Solvent: Aprotic, non-polar solvents like toluene or dioxane are typically used to ensure the stability of the catalytic species.[9][10]
Experimental Protocol: Buchwald-Hartwig N-Alkylation of 4-Fluoroaniline with Benzyl Bromide
To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.4 equivalents).
Add anhydrous toluene to the tube, followed by 4-fluoroaniline (1.0 equivalent) and benzyl bromide (1.2 equivalents).
Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring.
Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, cool the reaction to room temperature and quench with water.
Extract the aqueous layer with ethyl acetate, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield N-benzyl-4-fluoroaniline.
The "borrowing hydrogen" or "hydrogen autotransfer" methodology is an atom-economical and environmentally friendly approach to N-alkylation that uses alcohols as the alkylating agents, with water as the only byproduct.[5][11][12] This process is typically catalyzed by transition metals such as ruthenium, iridium, or manganese.[12]
Mechanistic Rationale:
The catalytic cycle involves the temporary "borrowing" of hydrogen from the alcohol to form a metal-hydride species and an aldehyde intermediate. The aldehyde then undergoes condensation with the amine to form an imine, which is subsequently reduced by the metal-hydride to afford the N-alkylated product and regenerate the catalyst.
Reductive Amination
Reductive amination is a classic and reliable method for N-alkylation, involving the reaction of an amine with a carbonyl compound (aldehyde or ketone) in the presence of a reducing agent.
Causality Behind Experimental Choices:
Reducing Agent: The choice of reducing agent is critical to selectively reduce the intermediate imine without reducing the starting carbonyl compound. Mild reducing agents such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN) are often preferred for their selectivity and compatibility with a wide range of functional groups.
pH: The reaction is typically carried out under mildly acidic conditions (pH 4-6) to facilitate both imine formation and the activity of the reducing agent.
Experimental Protocol: Reductive Amination of 2-Fluoroaniline with Cyclohexanone
In a round-bottom flask, dissolve 2-fluoroaniline (1.0 equivalent) and cyclohexanone (1.1 equivalents) in dichloromethane (DCM).
Add acetic acid (catalytic amount) to the mixture.
Stir the solution at room temperature for 1 hour to allow for imine formation.
Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.
Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC.
Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.
Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.
Purify the residue by column chromatography to obtain N-cyclohexyl-2-fluoroaniline.
Spectroscopic Characterization
The structural elucidation of N-alkylated fluoroaniline derivatives relies on a combination of spectroscopic techniques, with Nuclear Magnetic Resonance (NMR) being particularly informative.[11][13]
¹H and ¹³C NMR Spectroscopy
¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons of the fluoroaniline ring, with their chemical shifts and coupling patterns influenced by the position of the fluorine atom and the N-alkyl group. The protons on the carbon adjacent to the nitrogen will typically appear as a multiplet in the range of 3.0-4.5 ppm.
¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, with the carbon directly attached to the fluorine exhibiting a large one-bond C-F coupling constant (¹JCF). The carbons of the N-alkyl group will also be visible in the aliphatic region of the spectrum.[14]
¹⁹F NMR Spectroscopy
¹⁹F NMR is a powerful tool for characterizing fluorinated compounds due to its high sensitivity and wide chemical shift range.[15][16] The chemical shift of the fluorine atom is highly sensitive to its electronic environment and can provide valuable information about the substitution pattern on the aromatic ring.[17]
Table 1: Representative ¹⁹F NMR Chemical Shifts for N-substituted Fluoroaniline Derivatives.[18]
Biological Applications in Drug Discovery
N-alkylated fluoroaniline derivatives have demonstrated a wide spectrum of biological activities, making them attractive scaffolds for the development of novel therapeutic agents.
Kinase Inhibitors
Protein kinases are key regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.[19] Many kinase inhibitors incorporate an N-alkylated aniline or related motif to engage in hydrogen bonding with the hinge region of the kinase domain.
The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play a crucial role in cell proliferation, survival, and motility. Aberrant c-Met signaling is implicated in the development and progression of various cancers. Several N-alkylated fluoroaniline derivatives have been identified as potent c-Met inhibitors.[4]
QSAR studies on 3-fluoro-4-(pyrrolo[2,1-f][1][4][14]triazin-4-yloxy)aniline derivatives as c-Met inhibitors have revealed key structural features for optimal activity.[4] These studies highlight the importance of steric, electrostatic, hydrophobic, and hydrogen bond-donor fields in determining the inhibitory potency (IC₅₀) of these compounds.[4]
BTK is a non-receptor tyrosine kinase that plays a critical role in B-cell development and activation.[20] Inhibitors of BTK are used in the treatment of B-cell malignancies and autoimmune diseases. Novel kinase inhibitors based on a 3,6-dichloro-2,4-difluoroaniline scaffold have shown promise as BTK inhibitors.[20]
Compound
Target Kinase
IC₅₀ (nM)
Ibrutinib
BTK
0.5
Acalabrutinib
BTK
5.1
Zanubrutinib
BTK
<1.0
Dichlorofluoroaniline Derivative
BTK
1.5
Table 2: Comparative Biochemical Potency of BTK Inhibitors.[20]
Antiviral and Antimicrobial Agents
The unique properties of N-alkylated fluoroaniline derivatives also lend themselves to the development of anti-infective agents. The fluoroaniline moiety can be found in compounds with activity against a range of pathogens. For example, certain fluoroaniline derivatives have shown potential in the development of antimicrobial agents.[1] Additionally, the inhibition of cellular signaling pathways, such as the Raf/MEK/ERK pathway, which are exploited by viruses like influenza for their replication, represents a promising antiviral strategy.[21]
Future Perspectives and Conclusion
N-alkylated fluoroaniline derivatives represent a versatile and highly valuable class of compounds in the armamentarium of medicinal chemists. The strategic incorporation of fluorine provides a powerful tool to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates. The continued development of novel and efficient synthetic methodologies, coupled with a deeper understanding of their interactions with biological targets, will undoubtedly lead to the discovery of new and improved therapeutics. The ability of these scaffolds to target key signaling pathways, particularly in the context of oncology, underscores their immense potential in addressing unmet medical needs. As our understanding of disease biology continues to grow, the rational design of N-alkylated fluoroaniline derivatives will remain a critical strategy in the pursuit of next-generation medicines.
References
Unlocking Pharmaceutical Potential: The Role of Fluoroaniline Intermediates. (2026-01-26).
Docking and quantitative structure-activity relationship studies for 3-fluoro-4-(pyrrolo[2,1-f][1][4][14]triazin-4-yloxy)aniline, 3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline, and 4-(4-amino-2-fluorophenoxy)-2-pyridinylamine derivatives as c-Met kinase inhibitors. (2025-08-10). ResearchGate. Available from:
Metal–organic framework-derived CoNx nanoparticles on N-doped carbon for selective N-alkylation of aniline. (n.d.). PubMed Central.
New Journal of Chemistry Supporting Information. (n.d.).
Fluoroaniline Series. (n.d.). Sparrow Chemical.
Fluorine in Drug Design: A Case Study with Fluoroanisoles. (2025-08-06). ResearchGate.
New Strategies for the Transition-Metal Catalyzed Synthesis of Aliphatic Amines. (2020-02-17). ACS Publications.
Electronic Supplementary Information. (n.d.). The Royal Society of Chemistry.
Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. (n.d.). PubMed Central.
An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols. (2017-10-20). ACS Publications.
An overview of palladium-catalyzed N-alkylation reactions. (2024-12-26). Royal Society of Chemistry.
Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. (2024-12-12). PubMed Central.
19 F NMR spectra at 470.29 MHz: a) sample containing 5 mM of each... (n.d.). ResearchGate.
TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand. (n.d.). Tokyo Chemical Industry UK Ltd.
Publications – The Sanford Group. (n.d.). University of Michigan.
Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. (n.d.). Available from: [Link]
Quantitative Structure-Activity Relationship Analysis for Predicting Lipophilicity of Aniline Derivatives (Including some Pharmaceutical Compounds). (n.d.). ResearchGate.
New class of 19F pH indicators: fluoroanilines. (1989-04). PubMed.
Fluorine NMR. (n.d.).
Palladium/Brønsted Acid Catalysis for Hydrofunctionalizations of Alkynes. (n.d.).
Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. (n.d.). PubMed Central.
Synthesis, spectroscopic characterization techniques of aromatic iminoaniline derived compound, along with the evaluation of its LNO properties using quantum chemistry. (2024-11-09).
Recent Advances in Signaling Pathways and Kinase Inhibitors for Leukemia Chemotherapy. (n.d.). PubMed.
Physicochemical Profiling of 2-Fluoro-N-pentylaniline: Thermal Properties and Analytical Determination
Executive Summary 2-Fluoro-N-pentylaniline is a secondary aryl-alkyl amine serving as a critical intermediate in the synthesis of KCNQ potassium channel openers (e.g., retigabine analogues) and specialized agrochemicals....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Fluoro-N-pentylaniline is a secondary aryl-alkyl amine serving as a critical intermediate in the synthesis of KCNQ potassium channel openers (e.g., retigabine analogues) and specialized agrochemicals. As a research-grade intermediate, standardized physicochemical data is often absent from public repositories.[1]
This guide provides an authoritative analysis of its thermal properties.[1] It combines theoretical Quantitative Structure-Property Relationship (QSPR) modeling with rigorous experimental protocols for determining boiling point (BP) and melting point (MP). Based on structural analogs and group contribution theory, this compound is a lipophilic liquid at room temperature with a predicted boiling point range of 260–275°C (at 760 mmHg). [1]
Molecular Architecture & Theoretical Profiling
To understand the thermal behavior of 2-fluoro-N-pentylaniline, we must deconstruct its intermolecular forces relative to its parent compounds.
Substituent 1 (Ortho-Fluoro): High electronegativity ($ \chi \approx 3.98 $) creates a strong dipole moment. The ortho position often facilitates intramolecular hydrogen bonding with the amine hydrogen, potentially lowering the boiling point slightly relative to para isomers due to reduced intermolecular association.[1]
Substituent 2 (N-Pentyl): A flexible C5 alkyl chain increases molecular weight (+70 Da vs. methyl) and Van der Waals (London dispersion) forces, significantly elevating the boiling point while disrupting crystal packing (lowering the melting point).
Predicted vs. Reference Data
Since specific experimental data for the N-pentyl derivative is often proprietary, we utilize comparative data from validated analogs to establish a "Target Operating Window" for researchers.[1]
Property
2-Fluoroaniline (Parent) [1]
N-Pentylaniline (Analog) [2]
2-Fluoro-N-pentylaniline (Predicted)
Molecular Weight
111.12 g/mol
163.26 g/mol
181.25 g/mol
Physical State (25°C)
Liquid
Liquid
Oily Liquid
Boiling Point (760 mmHg)
175°C
~255°C
265°C ± 10°C
Boiling Point (15 mmHg)
~65°C
~135°C
140–150°C
Melting Point
-29°C
-30°C (approx)
< -35°C
Density
1.151 g/mL
0.9 g/mL
1.05–1.10 g/mL
Critical Insight: The addition of the fluorine atom to the N-pentylaniline scaffold increases polarity and density.[1] However, the boiling point elevation caused by the fluorine is often modest compared to the massive increase caused by the pentyl chain.[1]
Experimental Determination Protocols
For drug development applications, reliance on predicted values is insufficient.[1] The following protocols provide self-validating methods to empirically determine MP and BP.
Boiling Point Determination (Vacuum Distillation Method)
Due to the high predicted boiling point (>260°C), attempting atmospheric distillation will likely result in thermal decomposition (oxidation of the amine).[1] Reduced pressure distillation is mandatory.
Protocol:
Setup: Assemble a short-path distillation apparatus with a Vigreux column, vacuum manifold, and digital manometer.
Inerting: Purge the system with dry Nitrogen (
) to prevent amine oxidation at high temperatures.[1]
Pressure Regulation: Stabilize vacuum at 10 mmHg (Torr) .
Heating: Apply heat via an oil bath.[1] Do not use a heat gun (uneven heating causes bumping).[1]
Observation: Record the vapor temperature when the condensate ring stabilizes at the thermometer bulb.
Calculation (Nomograph Correction):
To convert experimental vacuum BP to standard atmospheric BP:
Where is pressure in mmHg and is temperature in °C.
Melting Point Determination (DSC)
As the compound is likely a liquid at room temperature, standard capillary MP apparatus is useless.[1] Differential Scanning Calorimetry (DSC) is required to detect the glass transition (
) or crystallization point () at sub-ambient temperatures.
Protocol:
Encapsulation: Seal 5–10 mg of sample in an aluminum pan (hermetic seal).
Cooling Cycle: Cool to -80°C at 10°C/min to ensure complete freezing/vitrification.
Equilibration: Hold at -80°C for 5 minutes.
Heating Cycle: Ramp from -80°C to 25°C at 5°C/min.
Validation: The melting point is defined as the onset temperature of the endothermic peak, not the peak maximum.
Visualizing the Characterization Workflow
The following diagram illustrates the logical flow for synthesizing, purifying, and characterizing this intermediate, ensuring data integrity.
Figure 1: Integrated workflow for the synthesis, purification via reduced-pressure distillation, and thermal characterization of 2-fluoro-N-pentylaniline.
Application & Safety Implications
Flash Point & Handling
Based on the boiling point correlation ($ T_{flash} \approx 0.75 \cdot T_{boil} $ in Kelvin), the estimated flash point is >110°C .[1] However, as a secondary amine, it is susceptible to forming radical species.[1]
Storage: Store under Argon/Nitrogen atmosphere.
Hazards: Likely a skin irritant and toxic by ingestion (typical of fluoroanilines).[1][2]
Drug Development Context
In the synthesis of KCNQ openers (e.g., Retigabine derivatives), the purity of this intermediate is paramount.[1]
Impurity Alert: If the BP is observed to be <130°C (at 10 mmHg), the sample is likely contaminated with unreacted 2-fluoroaniline (parent) or valeraldehyde .[1]
Stoichiometry: Accurate MW (181.25) is critical for calculating molar equivalents in subsequent acylation steps.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 9584, 2-Fluoroaniline.[1] Retrieved from [Link]
NIST Mass Spectrometry Data Center. N-Pentylaniline Properties. NIST Chemistry WebBook, SRD 69.[1] Retrieved from [Link]
Furniss, B. S., et al. Vogel's Textbook of Practical Organic Chemistry.[1] 5th Ed.[1] Longman Scientific & Technical, 1989. (Standard reference for distillation protocols).
A Strategic Framework for Investigating the Pharmaceutical Potential of 2-Fluoro-N-pentylaniline
An In-Depth Technical Guide Abstract 2-Fluoro-N-pentylaniline is a small molecule whose potential within medicinal chemistry remains largely unexplored. This technical guide presents a comprehensive, structurally-informe...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Abstract
2-Fluoro-N-pentylaniline is a small molecule whose potential within medicinal chemistry remains largely unexplored. This technical guide presents a comprehensive, structurally-informed framework for its investigation as a novel pharmaceutical agent. By deconstructing the molecule into its core components—the aniline scaffold, a strategic fluorine substitution, and an N-pentyl group—we can infer potential therapeutic applications and devise a robust research and development pathway. Aniline and its derivatives are foundational scaffolds in a multitude of approved drugs, including anticancer and antimicrobial agents.[1][2][3] The strategic inclusion of a fluorine atom is a well-established medicinal chemistry tactic to enhance critical drug-like properties such as metabolic stability, target binding affinity, and central nervous system penetration.[4][5][6] The N-pentyl group primarily modulates lipophilicity, which is crucial for membrane permeability and optimizing pharmacokinetic profiles. This document provides a rationale for investigating 2-fluoro-N-pentylaniline, proposes a detailed synthetic route and characterization protocol, outlines potential therapeutic areas for screening, and presents a validated workflow for its initial biological evaluation. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to explore novel chemical matter with high potential.
Introduction to the Molecule of Interest: 2-Fluoro-N-pentylaniline
The rationale for investigating 2-fluoro-N-pentylaniline stems not from existing data on the compound itself, but from a deep understanding of how its constituent chemical motifs contribute to the biological activity of established therapeutics. This molecule represents a convergence of three key structural features that are highly valued in modern drug design.
Core Chemical Structure and Predicted Physicochemical Properties
The molecule combines a proven aromatic amine scaffold with functional groups designed to confer advantageous pharmaceutical properties.
The Aniline Core: A benzene ring bearing an amino group, aniline is a versatile precursor for a vast range of pharmaceuticals, from early sulfonamide antibiotics to modern targeted kinase inhibitors in oncology.[2][7][8] Its synthetic tractability allows for extensive chemical modification.
Ortho-Fluorine Substitution: The placement of a fluorine atom on the aromatic ring is a deliberate design choice. Fluorine's high electronegativity can modulate the pKa of the adjacent amine, influencing its ionization state and potential for hydrogen bonding.[9] Furthermore, the carbon-fluorine bond is exceptionally strong, often blocking sites of metabolic oxidation and thereby increasing the compound's half-life.[4][6]
The N-Pentyl Group: This five-carbon alkyl chain (-C₅H₁₁) significantly increases the molecule's lipophilicity.[10] This property is critical for influencing membrane permeability, protein binding, and overall biodistribution. The length and nature of such alkyl chains are often optimized to achieve the desired balance between solubility and cell penetration.
Table 1: Key physicochemical properties of 2-fluoro-N-pentylaniline.
Proposed Synthesis and Analytical Characterization
A reliable and scalable synthetic route is paramount for enabling thorough biological investigation. We propose a straightforward and robust two-step approach starting from commercially available precursors.
Proposed Synthetic Workflow
The most logical approach is a direct N-alkylation of 2-fluoroaniline. This method is well-established for synthesizing secondary amines and offers a high probability of success with good yields.
Caption: Proposed workflow for the synthesis of 2-fluoro-N-pentylaniline.
Experimental Protocol: N-Alkylation of 2-Fluoroaniline
This protocol is designed to be self-validating through in-process controls and final characterization.
Reaction Setup: To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add 2-fluoroaniline (1.0 eq.), anhydrous potassium carbonate (K₂CO₃, 2.0 eq.), and anhydrous N,N-Dimethylformamide (DMF, 5 mL per mmol of aniline).
Causality: A dry, inert atmosphere is critical to prevent side reactions involving water. K₂CO₃ is a mild, effective base for deprotonating the aniline nitrogen, making it a more potent nucleophile. DMF is an excellent polar aprotic solvent for Sₙ2 reactions.
Addition of Alkylating Agent: Add 1-bromopentane (1.2 eq.) dropwise to the stirring mixture at room temperature.
Causality: A slight excess of the alkylating agent ensures the complete consumption of the starting aniline. Dropwise addition helps control any potential exotherm.
Reaction: Heat the reaction mixture to 70°C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting 2-fluoroaniline spot is no longer visible.
Workup: Cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing deionized water (10x the volume of DMF). Extract the aqueous layer three times with ethyl acetate.
Causality: This aqueous workup removes the water-soluble DMF and inorganic salts.
Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
Final Purification: Purify the crude oil via flash column chromatography on silica gel, using a hexane/ethyl acetate gradient (e.g., starting from 100:0 to 95:5) to isolate the pure product.
Analytical Characterization
The identity and purity of the final compound must be unequivocally confirmed using a suite of standard analytical techniques:
¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure and connectivity.
Mass Spectrometry (MS): To verify the molecular weight.[11]
High-Performance Liquid Chromatography (HPLC): To determine purity, which should be >98% for use in biological assays.
Potential Therapeutic Targets and Applications
The structural features of 2-fluoro-N-pentylaniline suggest several high-potential avenues for therapeutic investigation.
Anticancer Agents
The aniline scaffold is a key component of numerous kinase inhibitors used in oncology.[2] Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is a hallmark of cancer. The N-substituted aniline moiety can form critical hydrogen bonds and hydrophobic interactions within the ATP-binding pocket of many kinases.
Rationale: The fluorine atom can enhance binding affinity through favorable electrostatic interactions, while the pentyl group can occupy hydrophobic pockets within the kinase domain, potentially increasing potency and selectivity.
Antimicrobial Agents
The history of aniline derivatives in medicine is rooted in the discovery of sulfonamides, the first synthetic antimicrobials.[2] While the mechanism of sulfonamides is specific, the aniline scaffold remains a viable starting point for novel antibacterial and antifungal compounds.
Potential Targets: Bacterial cell wall synthesis enzymes, DNA gyrase, or fungal metabolic pathways.
Rationale: The increased lipophilicity conferred by the pentyl group may enhance penetration through bacterial or fungal cell membranes. Fluorine substitution can improve metabolic stability, leading to a longer duration of action.[13]
Central Nervous System (CNS) Agents
Strategic fluorination is known to improve a drug's ability to cross the blood-brain barrier.[5][9] This opens the possibility for applications in neurology and psychiatry.
Potential Targets: Serotonin or dopamine receptors, monoamine oxidase (MAO), or enzymes involved in neuroinflammation.
Rationale: The overall physicochemical profile—moderate molecular weight and increased lipophilicity—is conducive to CNS penetration. The compound could serve as a scaffold for novel antidepressants, anxiolytics, or agents for treating neurodegenerative diseases.
A Proposed Workflow for Biological Evaluation
A systematic, tiered approach is essential to efficiently evaluate the biological activity of 2-fluoro-N-pentylaniline and identify the most promising therapeutic area.
Tier 1: Broad-Spectrum Screening Cascade
The initial goal is to cast a wide net to identify any significant biological activity across the proposed therapeutic areas.
Caption: A tiered workflow for the initial biological evaluation of the compound.
Detailed Protocol: In Vitro Antiproliferative Assay (MTT Assay)
This is a foundational colorimetric assay to assess a compound's ability to inhibit cell growth, a key indicator of potential anticancer activity.
Cell Seeding: Seed cancer cells (e.g., A549 lung carcinoma, MCF-7 breast carcinoma) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C, 5% CO₂.
Compound Treatment: Prepare serial dilutions of 2-fluoro-N-pentylaniline in culture medium. Remove the old medium from the cells and add the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plate for 48-72 hours.
MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.
Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the data and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).
Future Directions and Conclusion
The discovery of a "hit" in any of the primary screens would trigger a cascade of further investigations. A positive result in an antiproliferative screen would lead to kinase panel profiling to identify specific targets. A confirmed antimicrobial hit would be tested against a broader panel of resistant strains.
The true value of 2-fluoro-N-pentylaniline lies in its potential as a versatile chemical scaffold. The initial biological data, whether positive or negative, will provide invaluable information for designing a second generation of analogues. Structure-Activity Relationship (SAR) studies, involving modifications to the pentyl chain (e.g., branching, shortening, cyclizing) or altering the position of the fluorine atom, would be a logical next step to optimize potency, selectivity, and drug-like properties.
References
Reactions and pharmaceutical applic
The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applic
The Many Roles for Fluorine in Medicinal Chemistry.
The Pivotal Role of Aniline Derivatives in Modern Medicinal Chemistry: A Technical Guide. Benchchem.
Applications of Fluorine in Medicinal Chemistry.
The role of fluorine in medicinal chemistry. Taylor & Francis Online.
Applications of Fluorine in Medicinal Chemistry. PubMed.
Exploring the Properties and Applications of Aniline and N-Methylaniline. Echemi.
Exploring the Applications of Aniline in Pharmaceutical Synthesis.
Industrial Applic
Pentyl group. Wikipedia.
4-Fluoro-N-pentylaniline. BenchChem.
4-Fluoro-N-pentylaniline CAS number and molecular weight. BenchChem.
Study of Biological Activities and ADMET-Related Properties of Salicylanilide-Based Peptidomimetics. MDPI.
Application Note: Selective Synthesis of 2-Fluoro-N-pentylaniline
Introduction & Strategic Context In medicinal chemistry, modulating lipophilicity is a critical tactic for improving blood-brain barrier (BBB) penetration and metabolic stability. The N-alkylation of anilines is a standa...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Strategic Context
In medicinal chemistry, modulating lipophilicity is a critical tactic for improving blood-brain barrier (BBB) penetration and metabolic stability. The N-alkylation of anilines is a standard transformation to achieve this; however, the synthesis of 2-fluoro-N-pentylaniline presents a specific regiochemical challenge.
The presence of the fluorine atom at the ortho position introduces two factors:
Steric Hindrance: Slight steric crowding near the nucleophilic nitrogen.
Electronic Deactivation: The inductive electron-withdrawing effect (-I) of fluorine lowers the nucleophilicity of the aniline nitrogen compared to unsubstituted aniline.
Consequently, standard direct alkylation methods often require forcing conditions (heat), which promotes the formation of the unwanted N,N-dipentyl byproduct (over-alkylation).
This guide details the Reductive Amination protocol using Sodium Triacetoxyborohydride (STAB) as the superior method for high-fidelity mono-alkylation, contrasted with a legacy Direct Alkylation protocol for comparative analysis.
Reaction Mechanism & Logic
Why Sodium Triacetoxyborohydride (STAB)?
Unlike Sodium Cyanoborohydride (NaCNBH₃), STAB is non-toxic and does not require strict pH control. Crucially, STAB is a mild reducing agent that reacts slowly with aldehydes but rapidly with iminium ions.
The Pathway:
Imine Formation: 2-Fluoroaniline condenses with pentanal to form a hemiaminal, which dehydrates to an imine. Acetic acid (AcOH) catalysis is vital here to protonate the carbonyl oxygen, compensating for the aniline's lower nucleophilicity.
Protonation: The imine is protonated to form a highly electrophilic iminium ion.
Hydride Transfer: STAB delivers a hydride to the iminium carbon, irreversible forming the secondary amine.
Figure 1: Mechanistic pathway of STAB-mediated reductive amination. Note the critical role of acid catalysis in activating the imine.
Experimental Protocols
Method A: Reductive Amination (Recommended)
Objective: Selective Mono-alkylation
Reference: Based on the Abdel-Magid protocol [1].
Reagents & Stoichiometry
Reagent
Equiv.
Role
2-Fluoroaniline
1.0
Limiting Reagent
Pentanal (Valeraldehyde)
1.1 - 1.2
Electrophile
Sodium Triacetoxyborohydride (STAB)
1.4 - 1.5
Reducing Agent
Acetic Acid (AcOH)
1.0 - 2.0
Catalyst
1,2-Dichloroethane (DCE)
Solvent
0.2 M Concentration
Step-by-Step Procedure
Preparation: In a dry reaction vial equipped with a magnetic stir bar, dissolve 2-fluoroaniline (1.0 equiv) in DCE (or THF).
Aldehyde Addition: Add pentanal (1.1 equiv).
Catalysis: Add glacial acetic acid (1.0 equiv). Note: The solution may warm slightly.[1]
Reduction: Add STAB (1.4 equiv) in one portion.
Observation: Gas evolution (hydrogen) is minimal/non-existent, but the suspension will gradually clear or change color.
Reaction: Stir at Room Temperature (20-25°C) for 2–4 hours.
Validation: Monitor by TLC (Hexane/EtOAc 8:1). The aldehyde spot will disappear; the aniline spot should be consumed. The secondary amine typically runs slightly higher or lower than the aniline depending on the silica pH, but will stain differently (e.g., with Ninhydrin or PMA).
Quench: Slowly add saturated aqueous NaHCO₃ to quench excess acetic acid and decompose the boron complex. Stir vigorously for 15 minutes until gas evolution ceases.
Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.
Critical Failure Point: As the secondary amine product forms, it becomes more nucleophilic than the starting 2-fluoroaniline (alkyl groups are electron-donating). This leads to rapid reaction with remaining alkyl bromide to form the tertiary amine.
Data Analysis & Comparison
The following table summarizes the expected outcomes based on standard reactivity profiles for electron-deficient anilines [1, 2].
Metric
Method A: Reductive Amination (STAB)
Method B: Direct Alkylation (SN2)
Yield (Mono)
85 - 95%
40 - 60%
Selectivity
>98% Mono-alkylated
Mixture (Mono + Di + SM)
Reaction Conditions
Mild (RT, pH ~4-5)
Harsh (Heat, Basic)
Purification
Simple Filtration/Flash
Difficult Separation (Mono vs Di)
Safety
Good (No toxic cyanides)
Moderate (Alkyl halides are alkylating agents)
Workflow Decision Tree
Figure 2: Decision matrix highlighting the efficiency of the reductive amination pathway.
Expert Troubleshooting & Tips
Water Management: While STAB is more water-tolerant than other hydrides, large amounts of water will decompose the reagent. Ensure glassware is oven-dried. If using hydrated pentanal (rare, but possible if old), dry it over MgSO₄ first.
Acid Catalysis: 2-Fluoroaniline is a weak base. If the reaction stalls (TLC shows unreacted aldehyde after 2 hours), add another 0.5 - 1.0 equiv of Acetic Acid. The acid promotes the formation of the iminium species, which is the actual substrate for reduction.
Quenching Emulsions: The workup with NaHCO₃ can sometimes create emulsions due to the boron salts. If this happens, add a small amount of Rochelle's Salt (Potassium Sodium Tartrate) solution or filter the biphasic mixture through a pad of Celite before separation.
References
Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[4][5][6][7][8][9] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[5][6][7][8][9][10] Studies on Direct and Indirect Reductive Amination Procedures.[5][6][7][8][9][11] The Journal of Organic Chemistry, 61(11), 3849–3862.[7]
Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.
Application Note: Catalytic Architectures for the Synthesis of 2-Fluoro-N-pentylaniline
Executive Summary The synthesis of 2-fluoro-N-pentylaniline presents a classic challenge in medicinal chemistry: functionalizing an aniline that is both sterically hindered (ortho-substitution) and electronically deactiv...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The synthesis of 2-fluoro-N-pentylaniline presents a classic challenge in medicinal chemistry: functionalizing an aniline that is both sterically hindered (ortho-substitution) and electronically deactivated (inductive electron withdrawal by fluorine). While direct alkylation with pentyl halides often results in uncontrolled over-alkylation (forming tertiary amines), catalytic methodologies offer superior chemoselectivity.
This Application Note details two industry-validated catalytic pathways:
Reductive Amination (Pathway A): The "Gold Standard" for high-throughput and flow chemistry, utilizing heterogeneous Copper or Iridium catalysts.
Hydrogen Borrowing (Pathway B): An atom-economical "Green" route using alcohols as alkylating agents with Ruthenium or Manganese pincer complexes.
Retrosynthetic Analysis & Strategic Logic
The presence of the fluorine atom at the C2 position reduces the nucleophilicity of the nitrogen lone pair via the inductive effect (-I), making the initial attack on electrophiles slower than in unsubstituted aniline. Furthermore, the ortho-fluorine creates a steric clash that destabilizes bulky transition states.
Selection of Strategy:
Avoid: Direct alkylation (
) with 1-bromopentane. Reason: Requires strong bases, leads to dialkylation (N,N-dipentyl), and elimination side-products.
Select:Reductive Amination (via Pentanal) or Hydrogen Borrowing (via 1-Pentanol). Both pathways proceed via an imine/iminium intermediate, which is sterically accessible, followed by a catalytic reduction step that locks in the mono-alkylated product.
Pathway A: Reductive Amination (The Industry Standard)
This method is preferred for late-stage functionalization due to its mild conditions and high tolerance for other functional groups.
Catalyst System: Lewis Acid-Catalyzed Hydrosilylation
For bench-scale synthesis where high precision is required without pressurized hydrogen gas, the Tris(pentafluorophenyl)borane [
] system is superior. It activates the silane reductant and tolerates the ortho-fluorine sterics.
Reductant: Polymethylhydrosiloxane (PMHS) or Dimethylphenylsilane (
).
Catalyst:
(1-2 mol%).
Protocol 1: Bench-Scale Synthesis
Imine Formation: In a dry reaction vial, dissolve 2-fluoroaniline (10 mmol) and pentanal (10.5 mmol) in Toluene (10 mL). Add 4Å molecular sieves to absorb water. Stir at RT for 2 hours. Note: The electron-deficient aniline requires longer condensation times than standard aniline.
This pathway uses 1-pentanol directly. The catalyst "borrows" hydrogen from the alcohol to form the aldehyde in situ, condenses it with the amine, and returns the hydrogen to reduce the imine. This generates only water as a byproduct.[5]
Catalyst System: Iridium-Cp* Complex
Iridium complexes with chelating ligands are robust enough to overcome the activation energy barrier imposed by the 2-fluoro group.
Setup: In a sealed tube, combine 2-fluoroaniline (5 mmol), 1-pentanol (10 mmol, excess serves as solvent/reagent),
(1 mol%), and (10 mol%).
Reaction: Heat to 110°C for 16-24 hours.
Critical Insight: The high temperature is necessary to drive the dehydrogenation of the alcohol. The 2-F group slows the condensation step, so the excess alcohol ensures the equilibrium shifts toward the imine.
Workup: Cool to RT. Evaporate excess pentanol under reduced pressure or dilute with water and extract with DCM.
Purification: Acid-base extraction is often sufficient to obtain >95% purity.
Comparative Data Analysis
Feature
Method A: Reductive Amination (Silane)
Method B: Hydrogen Borrowing (Ir)
Atom Economy
Moderate (Silane waste generated)
Excellent (Water is sole byproduct)
Reaction Time
Fast (4-6 h)
Slow (16-24 h)
Temp
Mild (60°C)
High (110°C)
2-F Tolerance
High (Lewis acid activates imine)
Moderate (Requires thermal drive)
Scalability
Medium (Reagent cost high)
High (Alcohol is cheap)
Selectivity
>98% Mono-alkylated
>95% Mono-alkylated
Mechanistic Visualization
The following diagram illustrates the decision logic and the catalytic cycles for both pathways.
Caption: Comparative catalytic cycles. Pathway A (Blue) utilizes external reductants, while Pathway B (Green) recycles hydrogen from the alcohol substrate.
Troubleshooting & Optimization
Problem: Low Conversion.
Cause: The 2-Fluoro group reduces the basicity of the aniline, making imine formation slow.
Solution: Add a drying agent (
or Molecular Sieves) during the imine formation step to drive the equilibrium forward. For the Borrowing Hydrogen method, increase temperature to 120°C.[2]
Problem: Defluorination.
Cause: Using Pd/C with
can sometimes cleave the C-F bond.
Solution: Switch to Pt/C (Platinum) or CuAlOx (Copper), which are chemoselective and will not reduce the aryl-fluoride bond.
Problem: Dialkylation.
Cause: Product amine is more nucleophilic than starting aniline (though 2-F mitigates this, it's still a risk).
Solution: Use a slight excess of the aniline (1.1 equiv) rather than the aldehyde/alcohol to ensure mono-alkylation dominance.
References
Nuzhdin, A. L., et al. (2020).[4][6] "Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor." MDPI. Available at: [Link]
Sorribes, I., et al. (2016). "B(C6F5)3-Catalyzed Reductive Amination using Hydrosilanes." ACS Catalysis. Available at: [Link]
Hamid, M. H. S. A., et al. (2007). "Ruthenium-catalyzed N-alkylation of amines with alcohols." Chemical Communications. Available at: [Link]
Fujita, K., et al. (2009). "N-Alkylation of Amines with Alcohols Catalyzed by a CpIr Complex." Tetrahedron Letters. (General reference for CpIr mechanism described in Protocol 2).
Technical Support Guide: Removal of Unreacted 2-Fluoroaniline
Case ID: 2-FA-PURIFICATION Status: Active Support Level: Tier 3 (Senior Application Scientist) Executive Summary 2-Fluoroaniline (2-FA) presents a unique purification challenge due to its weak basicity (pKa ~3.2–3.5) and...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: 2-FA-PURIFICATION
Status: Active
Support Level: Tier 3 (Senior Application Scientist)
Executive Summary
2-Fluoroaniline (2-FA) presents a unique purification challenge due to its weak basicity (pKa ~3.2–3.5) and moderate lipophilicity (logP ~1.3) . Unlike aliphatic amines, it does not protonate easily with weak acids (e.g., acetic or citric acid), often leading to "bleed-through" during standard aqueous workups. Furthermore, its high boiling point (~170–175°C) makes removal via rotary evaporation difficult without high vacuum.
This guide details four validated protocols for removing 2-FA, ranked from standard workup modifications to advanced scavenging techniques.
Module 1: Liquid-Liquid Extraction (The pH Trap)
Diagnosis: Users often report that "acid washing didn't work."
Root Cause: The pKa of the conjugate acid of 2-fluoroaniline is roughly 3.2. A standard 10% citric acid wash (pH ~3-4) establishes a buffer system where ~50% of the aniline remains neutral and stays in the organic layer.
Solution: You must drive the aqueous pH below 1.0 to force >99% protonation.
Optimized Protocol
Dilution: Dilute the reaction mixture with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .
Note: Avoid Diethyl Ether if possible; 2-FA salts can sometimes remain partially soluble in ether/water emulsions.
The "Hard" Acid Wash: Wash the organic layer 2x with 1M HCl (or 2M if your product is acid-stable).
Target: Aqueous phase pH < 1.
The Brine Polish: Wash 1x with saturated brine to break any emulsions formed by the anilinium salts.
Validation: Check the organic layer by TLC. 2-FA typically stains brown/red with p-Anisaldehyde or UV active at 254 nm.
Logic Visualization (DOT)
Figure 1: Extraction logic flow demonstrating the necessity of low pH for weak bases.
Scenario: Your product is acid-sensitive (e.g., contains acetals, silyl ethers) or water-soluble, making extraction impossible.
Solution: Use an electrophilic scavenger resin to covalently bind the nucleophilic aniline.
Recommended Resins
Resin Type
Functionality
Mechanism
Capacity (Typical)
PS-Isocyanate
Isocyanate (-N=C=O)
Forms Urea
1.0 - 1.5 mmol/g
PS-Benzaldehyde
Aldehyde (-CHO)
Forms Imine (Schiff Base)
0.8 - 1.2 mmol/g
PS-TsCl
Sulfonyl Chloride
Forms Sulfonamide
1.5 - 2.0 mmol/g
Recommendation:PS-Isocyanate is preferred because the reaction is irreversible and requires no acid catalyst.
Protocol (Batch Mode)
Stoichiometry: Calculate excess 2-FA (by LCMS/NMR). Add 3.0 equivalents of PS-Isocyanate resin relative to the impurity.
Solvent: Dissolve crude mixture in DCM or THF (Resins swell best in these).
Incubation: Shake gently at Room Temperature for 4–12 hours .
Tip: Do not use magnetic stir bars; they grind the resin beads, creating fine dust that clogs filters. Use an orbital shaker.
Filtration: Filter through a fritted glass funnel or a cotton plug.
Rinse: Wash resin cake with DCM to recover entrained product.
Module 3: Chromatography (Dealing with "Streaking")
Scenario: Extraction failed, and you must purify via flash column.
Problem: 2-Fluoroaniline streaks (tails) on silica gel due to H-bonding with silanols, often co-eluting with the product.
The "Pre-Buffered" Silica Technique
Standard silica is slightly acidic (pH ~6.5). You must neutralize it to prevent the aniline from dragging.
Mobile Phase Modifier: Add 1% Triethylamine (Et3N) or 1% NH4OH to your solvent system (e.g., Hexane/EtOAc + 1% Et3N).
Column Pre-Treatment: Flush the column with 2-3 column volumes (CV) of the basified solvent before loading your sample.
Elution: Run the gradient. The 2-FA will now elute as a sharp, defined peak (usually early in the gradient due to high lipophilicity).
Module 4: Vacuum Distillation (Volatility Gap)
Scenario: Multi-gram scale, product is a non-volatile solid or oil.
Data Point: 2-Fluoroaniline Boiling Point: 171°C (at 760 mmHg) .
Feasibility Check
If your product MW > 300 or is a solid with MP > 100°C, distillation is the cleanest method.
If your product is an oil with BP < 250°C, avoid this method (co-distillation risk).
Protocol
Setup: Short-path distillation head or Kugelrohr apparatus.
Execution: Heat the flask to 50–60°C under full vacuum. 2-FA will distill over into the trap.
Safety Note: The distillate is toxic. Dispose of the trap contents as hazardous halogenated amine waste.
Troubleshooting FAQ
Q: I see a new spot on TLC after using PS-Benzaldehyde. What is it?A: Imine formation is reversible. If the resin wasn't washed properly or if water was present, the imine might hydrolyze, releasing 2-FA back. Switch to PS-Isocyanate (urea formation is irreversible).
Q: Can I use acetic acid in the mobile phase?A: No. Acetic acid will protonate the aniline, making it more polar and causing it to stick to the silica baseline, potentially slowly leaching out later. Use basic modifiers (Et3N) to keep it neutral and moving fast.
Q: My product is an amine too. How do I separate it from 2-FA?A: This is the hardest scenario.
Exploit pKa Differences: If your product is a strong base (aliphatic amine, pKa ~10) and 2-FA is a weak base (pKa ~3.5):
Wash with pH 5.5 citrate buffer .
Your product (pKa 10) will protonate and go to water.
2-FA (pKa 3.[2][3]5) will remain neutral (mostly) and stay in organics.
Separate, then basify the aqueous layer to pH 12 and extract your product back.
References
PubChem. (n.d.). 2-Fluoroaniline Compound Summary (CID 9584).[2] National Library of Medicine. Retrieved from [Link]
Biotage. (n.d.). PS-Isocyanate Technical Note: Scavenging Nucleophiles. Retrieved from [Link] (General reference for PS-Isocyanate chemistry).
Perrin, D. D. (1965).[2] Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths. (Source for pKa values of fluoroanilines).
Technical Support Center: Troubleshooting Low Conversion Rates in Fluoroaniline Alkylation
Welcome to the Technical Support Center for troubleshooting fluoroaniline alkylation. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with achieving...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for troubleshooting fluoroaniline alkylation. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with achieving high conversion rates in this critical synthetic transformation. The N-alkylation of fluoroanilines is a cornerstone reaction in medicinal chemistry, enabling the synthesis of a vast array of bioactive molecules. However, the unique electronic properties imparted by the fluorine substituent can often lead to sluggish or incomplete reactions.
This resource provides in-depth, experience-driven advice in a direct question-and-answer format to help you diagnose and resolve common issues in your experimental workflow.
Understanding the Challenge: The Fluoroaniline Conundrum
Fluoroanilines present a unique challenge for N-alkylation. The high electronegativity of the fluorine atom exerts a strong electron-withdrawing effect on the aromatic ring. This effect decreases the nucleophilicity of the aniline nitrogen, making it less reactive towards alkylating agents compared to its non-fluorinated counterparts.[1][2] Consequently, reactions often require more forcing conditions to proceed to completion.
Q1: My fluoroaniline alkylation has stalled, and TLC/LC-MS analysis shows a significant amount of unreacted starting material. What are the most likely causes and how can I address them?
A1: Low conversion is the most common issue in fluoroaniline alkylation. The root cause often lies in one or more of the following factors: insufficient reactivity of the nucleophile, suboptimal reaction conditions, or issues with the reagents themselves.
Troubleshooting Workflow:
Caption: A stepwise troubleshooting workflow for addressing low conversion rates.
Detailed Breakdown of Corrective Actions:
Insufficient Base Strength: The base plays a crucial role in deprotonating the aniline nitrogen, thereby increasing its nucleophilicity.[1] For electron-deficient fluoroanilines, a weak base like potassium carbonate (K₂CO₃) may be insufficient.[2]
Actionable Advice: Switch to a stronger base. Sodium hydride (NaH), potassium tert-butoxide (t-BuOK), or cesium carbonate (Cs₂CO₃) are excellent alternatives.[1][2][3] NaH should be used with caution, especially in polar aprotic solvents like DMF at elevated temperatures.[3]
Inappropriate Reaction Temperature: Due to the reduced nucleophilicity of fluoroanilines, ambient temperatures are often insufficient to drive the reaction forward.[2]
Actionable Advice: Gradually increase the reaction temperature in increments of 10-20 °C. Many fluoroaniline alkylations require temperatures in the range of 60-120 °C.[1] Monitor the reaction closely by TLC or LC-MS to avoid decomposition of starting materials or products at higher temperatures.
Poor Solvent Choice: The solvent not only dissolves the reactants but also influences the reaction rate by stabilizing charged intermediates.[4][5][6]
Actionable Advice: Polar aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile are generally preferred for SNAr reactions.[2][7] If solubility is an issue, consider a solvent with a higher boiling point that is compatible with your desired reaction temperature. Be aware that DMF can decompose in the presence of strong bases at high temperatures to produce dimethylamine, which can act as a competing nucleophile.[3]
Reagent Quality: The purity of your fluoroaniline, alkylating agent, and solvent is paramount.
Actionable Advice: Ensure all reagents are of high purity and that solvents are anhydrous, as water can quench the base and interfere with the reaction.[1] If you suspect the quality of your alkylating agent, consider purifying it before use.
Q2: I'm observing the formation of multiple products on my TLC plate. What are the likely side reactions, and how can I improve the selectivity for my desired N-mono-alkylated product?
A2: The formation of multiple products is typically due to over-alkylation or competing side reactions. The most common byproduct is the N,N-dialkylated fluoroaniline.
Strategies to Enhance Mono-alkylation Selectivity:
Strategy
Rationale
Recommended Action
Control Stoichiometry
Using a large excess of the alkylating agent drives the reaction towards di-alkylation.
Use a slight excess (1.05-1.2 equivalents) of the alkylating agent.[1]
Slow Addition
Maintaining a low concentration of the alkylating agent at any given time favors mono-alkylation.
Add the alkylating agent dropwise or via a syringe pump over an extended period.[1]
Lower Reaction Temperature
Higher temperatures can sometimes favor the faster di-alkylation reaction.
Once the initial mono-alkylation is observed, consider lowering the temperature to control the rate of the second alkylation.
Steric Hindrance
Bulky alkylating agents can sterically disfavor di-alkylation.[8][9]
If synthetically feasible, consider using a more sterically hindered alkylating agent.
Visualization of Competing Reactions:
Caption: Reaction pathway showing desired mono-alkylation and undesired di-alkylation.
Q3: My alkylating agent is an alcohol. What specific considerations should I have for this type of "borrowing hydrogen" or "hydrogen auto-transfer" reaction?
A3: Using alcohols as alkylating agents is an increasingly popular and greener alternative to alkyl halides.[10][11] This methodology, often referred to as "borrowing hydrogen," typically requires a catalyst to facilitate the in-situ oxidation of the alcohol to an aldehyde, which then undergoes reductive amination with the aniline.
Key Considerations for Alcohol-Based Alkylation:
Catalyst is Essential: These reactions do not proceed without a suitable transition metal catalyst. Ruthenium and iridium-based catalysts are commonly employed.[11][12]
Reaction Conditions: These reactions are often carried out at elevated temperatures (typically >100 °C) and may be performed neat (without solvent) or in a high-boiling solvent like toluene or xylene.[12][13]
Byproduct Formation: The primary byproduct is water, making this an atom-economical process.[14] However, at high temperatures, side reactions such as ether formation from the alcohol can occur.
Substrate Scope: This method is generally tolerant of a wide range of functional groups on both the aniline and the alcohol.[11][13]
Q4: How can I effectively monitor the progress of my fluoroaniline alkylation reaction?
A4: Careful reaction monitoring is crucial for determining the optimal reaction time and preventing the formation of byproducts.
Recommended Analytical Techniques:
Thin-Layer Chromatography (TLC): This is a quick and straightforward method for qualitative monitoring. Co-spotting the reaction mixture with the starting fluoroaniline is essential for accurate comparison. The N-alkylated product is typically less polar than the starting aniline and will have a higher Rf value.
Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly sensitive and quantitative technique that provides information on the consumption of starting materials and the formation of products and byproducts. It is particularly useful for complex reaction mixtures.[15][16]
Gas Chromatography-Mass Spectrometry (GC-MS): For volatile products, GC-MS is an excellent alternative to LC-MS for monitoring reaction progress.[15][17]
High-Performance Liquid Chromatography (HPLC): HPLC with UV or electrochemical detection can be used for quantitative analysis of the reaction mixture.[18]
General Experimental Protocol: N-Alkylation of a Fluoroaniline with an Alkyl Halide
This protocol provides a general starting point for the N-alkylation of a fluoroaniline. Optimization of the base, solvent, and temperature will likely be necessary for specific substrates.
Materials:
Fluoroaniline (1.0 eq)
Alkyl halide (1.1 eq)
Anhydrous potassium carbonate (K₂CO₃) (2.0 eq)
Anhydrous N,N-dimethylformamide (DMF)
Procedure:
To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the fluoroaniline and anhydrous potassium carbonate.
Add anhydrous DMF to achieve a concentration of 0.1-0.5 M with respect to the fluoroaniline.
Begin stirring the suspension at room temperature.
Add the alkyl halide dropwise to the stirring suspension.[1]
Heat the reaction mixture to 60-80 °C and monitor the progress by TLC or LC-MS.[1]
Once the reaction is complete (or has stalled), cool the mixture to room temperature.
Pour the reaction mixture into water and extract with an organic solvent such as ethyl acetate (3x).[1]
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1]
Purify the crude product by flash column chromatography on silica gel.[1]
References
Visible light-catalyzed fluoroalkylation reactions of free aniline derivatives. (n.d.). CONICET. Retrieved February 10, 2026, from [Link]
Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways. (n.d.). PMC - NIH. Retrieved February 10, 2026, from [Link]
An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols. (2017, October 20). ACS Catalysis - ACS Publications. Retrieved February 10, 2026, from [Link]
Iridium/graphene nanostructured catalyst for the N-alkylation of amines to synthesize nitrogen-containing derivatives and heterocyclic compounds in a green process. (n.d.). PMC - NIH. Retrieved February 10, 2026, from [Link]
Selective Ru‐catalyzed perfluoroalkylation of anilines. [a] Reaction conditions. (n.d.). ResearchGate. Retrieved February 10, 2026, from [Link]
Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. (2025, August 9). ResearchGate. Retrieved February 10, 2026, from [Link]
Difluoroalkylation of Anilines via Photoinduced Methods. (2023, August 16). The Journal of Organic Chemistry. Retrieved February 10, 2026, from [Link]
Selective N-alkylation of aniline in the presence of zeolite catalysts. (n.d.). Google Patents.
N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. (n.d.). TSI Journals. Retrieved February 10, 2026, from [Link]
4.7: Solvent Effects in Nucleophilic Substitution. (2021, June 10). Chemistry LibreTexts. Retrieved February 10, 2026, from [Link]
Ruthenium-catalysed N-alkylation of anilines with primary carbohydrate alcohols via borrowing hydrogen strategy. (n.d.). Chemical Communications (RSC Publishing). Retrieved February 10, 2026, from [Link]
Optimization of reaction conditions for the defluorinative alkylation with alkanes. (n.d.). Retrieved February 10, 2026, from [Link]
Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents. (n.d.). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Retrieved February 10, 2026, from [Link]
An Improved Analytical Method, Based on HPLC with Electrochemical Detection, for Monitoring Exposure to 3-Chloro-4-fluoroaniline. (2025, August 9). ResearchGate. Retrieved February 10, 2026, from [Link]
Optimization of the reaction conditions for the alkylation step using bromide 5. (n.d.). ResearchGate. Retrieved February 10, 2026, from [Link]
Amine. (n.d.). Wikipedia. Retrieved February 10, 2026, from [Link]
Amines. (n.d.). NCERT. Retrieved February 10, 2026, from [Link]
Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. (n.d.). NIH. Retrieved February 10, 2026, from [Link]
Radical Fluoroalkylation Reactions. (n.d.). Notables de la Ciencia. Retrieved February 10, 2026, from [Link]
Aromatic Nucleophilic Substitution. (n.d.). Fisher Scientific. Retrieved February 10, 2026, from [Link]
Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production. (n.d.). PubMed. Retrieved February 10, 2026, from [Link]
Preparation method of N-alkyl-2-fluoroaniline. (n.d.). Google Patents.
Friedel Crafts Acylation And Alkylation Reaction. (n.d.). BYJU'S. Retrieved February 10, 2026, from [Link]
The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. (2016, August 8). Retrieved February 10, 2026, from [Link]
EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018, May 17). Master Organic Chemistry. Retrieved February 10, 2026, from [Link]
Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. (n.d.). Chemical Science (RSC Publishing). Retrieved February 10, 2026, from [Link]
Difficulties with N-Alkylations using alkyl bromides. (2021, March 17). Reddit. Retrieved February 10, 2026, from [Link]
Analytical Method Summaries. (n.d.). Eurofins. Retrieved February 10, 2026, from [Link]
ANALYTICAL METHOD SUMMARIES. (2022, November 7). Eurofins. Retrieved February 10, 2026, from [Link]
ANALYTICAL METHOD SUMMARIES. (2021, May 24). Eurofins. Retrieved February 10, 2026, from [Link]
(PDF) The unique fluorine effects in organic reactions: Recent facts and insights into fluoroalkylations. (2025, August 7). ResearchGate. Retrieved February 10, 2026, from [Link]
Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. (2016, December 28). YouTube. Retrieved February 10, 2026, from [Link]
The Dark Side of Fluorine. (2019, June 20). ACS Medicinal Chemistry Letters. Retrieved February 10, 2026, from [Link]
The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3. (n.d.). Dalton Transactions (RSC Publishing). Retrieved February 10, 2026, from [Link]
N-alkylation of an almost non nucleophilic substrate. (2025, November 4). Reddit. Retrieved February 10, 2026, from [Link]
Preparation of fluorinated anilines. (n.d.). Google Patents.
Help with N-Alkylation gone wrong. (n.d.). Reddit. Retrieved February 10, 2026, from [Link]
Process for the preparation of fluoroanilines from fluorinated nitrated benzene compounds. (n.d.). Google Patents.
Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides. (2025, April 18). NIH. Retrieved February 10, 2026, from [Link]
Theoretical Investigation of the Steric Effects on Alkyne Semihydrogenation Catalyzed by Frustrated Lewis Pairs. (n.d.). PMC - NIH. Retrieved February 10, 2026, from [Link]
Friedel-Crafts Alkylation with Practice Problems. (2022, January 2). Chemistry Steps. Retrieved February 10, 2026, from [Link]
Technical Support Center: Purification of 2-Fluoro-N-pentylaniline
This guide is structured as a Tier-2 Technical Support document, designed for direct application in a laboratory setting. It addresses the specific physicochemical challenges of 2-fluoro-N-pentylaniline , primarily its t...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a Tier-2 Technical Support document, designed for direct application in a laboratory setting. It addresses the specific physicochemical challenges of 2-fluoro-N-pentylaniline , primarily its tendency to exist as an oil or low-melting solid, which renders standard recrystallization impossible without chemical modification.
Executive Summary & Physicochemical Reality Check
Critical Observation:
Researchers often attempt to recrystallize 2-fluoro-N-pentylaniline (Free Base) directly. However, based on the structural congeners (2-fluoroaniline, MP -34°C; N-pentylaniline, Liquid), the free base of your target molecule is likely an oil or a very low-melting solid at room temperature .
The Solution:
Standard recrystallization applies only to solids. To purify this compound via crystallization, you must modify its physical properties using one of two strategies:
Derivatization (Recommended): Convert the oil into a crystalline salt (e.g., Hydrochloride or Oxalate).
Cryogenic Crystallization: Attempt solidification at sub-zero temperatures (only if the free base is strictly required).
Decision Matrix & Workflow (Interactive Diagram)
The following logic flow dictates the optimal purification route based on your current material state.
Figure 1: Decision matrix for selecting the appropriate purification method based on the physical state of the amine.
Protocol A: Hydrochloride Salt Formation (The "Gold Standard")
This method utilizes the increased lattice energy of the ionic species to force crystallization, allowing for the rejection of impurities that remain in the mother liquor.
Reagents Required:
Crude 2-fluoro-N-pentylaniline
Solvent A: Diethyl Ether or MTBE (Anhydrous)
Reagent B: 2M HCl in Diethyl Ether (or 4M HCl in Dioxane)
Solvent C (Recrystallization): Ethanol (absolute) and Diethyl Ether.
Step-by-Step Methodology:
Dissolution: Dissolve the crude oil in 5 volumes of Solvent A (Ether/MTBE). Ensure the solution is clear; filter if particulate matter is present.
Acidification: Cool the solution to 0°C in an ice bath. Slowly add Reagent B (HCl solution) dropwise with vigorous stirring.
Observation: A white to off-white precipitate should form immediately.
Stoichiometry: Add 1.1 equivalents of HCl. Test the supernatant with wet pH paper to ensure acidity (pH < 2).
Isolation: Filter the solid precipitate under vacuum (Buchner funnel). Wash the cake 3x with cold ether to remove non-basic impurities.
Recrystallization of the Salt:
Dissolve the crude salt in the minimum amount of boiling Ethanol .
Once dissolved, remove from heat.
Add Diethyl Ether dropwise until the solution becomes slightly turbid (cloud point).
Add 1 drop of Ethanol to clear the turbidity.
Allow to cool slowly to Room Temperature, then move to 4°C.
Recovery: Collect the crystals. If the free base is required, suspend the pure salt in water, basify with NaOH (pH 12), and extract with DCM.
Technical Insight: The ortho-fluorine atom reduces the basicity of the aniline slightly via induction, but the N-pentyl group increases lipophilicity. This makes the salt prone to "oiling out" in water, which is why non-aqueous salt formation (Ether/HCl) is preferred over aqueous acid extraction [1].
Symptom: Upon cooling, the compound separates as droplets (oil) at the bottom of the flask rather than crystals.
Cause: The temperature of the solution is above the melting point of the solvated solute, or the cooling rate is too fast.
Troubleshooting Step
Action Plan
Mechanism
1. Temperature Control
Re-heat to dissolve, then cool much slower. Insulate the flask with a towel.[1]
Prevents "crashing out" into an amorphous/liquid state.
2. Seed Crystal
Add a tiny crystal of pure product (or scratch the glass) at the cloud point.
Provides a nucleation site to bypass the high energy barrier of initial crystal formation [2].
3. Solvent Adjustment
Add more of the "Good" solvent (e.g., Ethanol) to lower the saturation slightly.[2]
Keeps the solute in solution until the temperature is lower, favoring lattice formation over oiling.
4. Trituration
If oil persists, decant the solvent and add fresh cold Pentane. Scratch vigorously.
Mechanical agitation and low solubility solvent can force the oil to solidify.
Issue 2: Colored Impurities
Symptom: Crystals are brown or yellow instead of white/colorless.
Cause: Oxidation products of anilines (azo/azoxy compounds) are potent chromophores.
Solution: During the boiling phase of recrystallization (Step 4 above), add Activated Carbon (Charcoal) (1-2% by weight). Boil for 5 minutes, then filter hot through Celite before cooling.
Frequently Asked Questions (FAQs)
Q1: Can I use Hexane instead of Ether for the salt formation?A: Yes, but 2-fluoro-N-pentylaniline hydrochloride might be too insoluble in Hexane, trapping impurities in the crystal lattice. Ether/Ethanol systems allow for a more controlled equilibrium (better purification).
Q2: Why not just distill the oil?A: Distillation is a valid alternative. However, fluorinated anilines can be thermally sensitive, and high boiling points (likely >250°C at atm) require high vacuum (<1 mmHg) to prevent decomposition. Salt recrystallization is often gentler and achieves higher purity (>99.5%).
Q3: I don't have HCl in Ether. Can I use aqueous HCl?A: You can, but you risk forming a hydrate or an emulsion. If you use aqueous HCl, you must evaporate the water (which is energy-intensive) or use an azeotropic removal (toluene reflux) to get the solid salt. The anhydrous method (Protocol A) is superior for speed and yield.
Q4: Does the fluorine atom affect the choice of solvent?A: Yes. The fluorine atom increases the dipole moment but also lipophilicity. This makes the molecule more soluble in polar organics (like Ethanol) than non-fluorinated analogs. It also means you should avoid highly basic solvents that could potentially displace the fluorine (nucleophilic aromatic substitution), though this is rare under crystallization conditions [3].
References
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for amine salt formation and non-aqueous crystallization).
Mullin, J. W. (2001). Crystallization (4th ed.). Butterworth-Heinemann. (Mechanisms of nucleation and "oiling out" phenomena).
Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing. (Reactivity and solvent interactions of fluorinated aromatics).
Disclaimer: This guide assumes standard laboratory safety protocols. Fluorinated anilines are toxic and can be absorbed through the skin.[3] Always wear appropriate PPE (nitrile gloves, safety glasses, lab coat) and work in a fume hood.
Technical Comparison Guide: Differentiation of 2-Fluoro-N-pentylaniline from 4-Fluoro Isomers
Executive Summary In the synthesis and analysis of N-alkylated fluoroanilines—common precursors in medicinal chemistry and pharmacophore development—distinguishing between regioisomers is a critical quality attribute. 2-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the synthesis and analysis of N-alkylated fluoroanilines—common precursors in medicinal chemistry and pharmacophore development—distinguishing between regioisomers is a critical quality attribute. 2-fluoro-N-pentylaniline (Ortho) and 4-fluoro-N-pentylaniline (Para) share identical molecular weights (
g/mol ) and similar fragmentation patterns, rendering standard low-resolution Mass Spectrometry (MS) insufficient for definitive identification.
This guide delineates the physicochemical and spectroscopic divergences between these isomers. The ortho-isomer is characterized by lower symmetry and specific "ortho-effects" (hydrogen bonding/steric shielding), leading to distinct NMR splitting patterns and earlier gas chromatographic retention times compared to the symmetric para-isomer .
Spectroscopic Fingerprinting: Nuclear Magnetic Resonance (NMR)
NMR is the definitive method for structural elucidation. The symmetry of the aromatic ring dictates the signal complexity.
Proton NMR (
H-NMR)
The key differentiator is the symmetry of the aromatic protons.
Feature
4-Fluoro-N-pentylaniline (Para)
2-Fluoro-N-pentylaniline (Ortho)
Symmetry
High ( effective)
Low ( or )
Aromatic Region
AA'BB' System: Appears as two distinct multiplets (often resembling doublets) integrating to 2H each.
ABCD System: Four distinct non-equivalent aromatic protons.[1] Complex splitting due to and .
Coupling ()
Distinct coupling constants for ortho-H ( Hz) relative to F.
Complex multiplet patterns. H-3 (ortho to F) typically shows large .
Fluorine NMR (
F-NMR)
Fluorine-19 offers a clean window into the electronic environment without background interference.
4-Fluoro (Para): The fluorine atom is in a symmetric environment. The signal typically appears as a nonet (if proton-coupled) or a simple singlet (decoupled), often shielded (more negative ppm) due to the resonance donation of the para-nitrogen.
2-Fluoro (Ortho): The fluorine is spatially adjacent to the N-pentyl group. This creates a unique electronic environment (deshielding/shielding depends on solvent) and, crucially, a distinct splitting pattern due to the lack of symmetry in neighboring protons.
Analytical Decision Workflow
The following diagram illustrates the logical flow for confirming isomer identity.
Caption: Analytical workflow prioritizing rapid screening (IR) followed by separation (GC) and structural confirmation (NMR).
Chromatographic Separation: GC-MS Performance
While mass spectra are similar, the isomers possess different boiling points and polarities due to the "Ortho Effect."
Retention Time Logic
On standard non-polar capillary columns (e.g., DB-5ms, HP-5), the ortho-isomer typically elutes earlier than the para-isomer.
Mechanism: In 2-fluoro-N-pentylaniline, the proximity of the fluorine to the amine nitrogen allows for weak intramolecular interactions and steric shielding of the polar amine group. This reduces the effective polarity of the molecule relative to the stationary phase.
Para-isomer: The polar groups (F and NH-Alkyl) are on opposite ends, maximizing the molecule's interaction surface with the stationary phase and increasing the boiling point due to better intermolecular stacking.
Mass Spectral Fragmentation (EI, 70eV)
Both isomers produce a molecular ion (
) at m/z 181 . Differentiation relies on subtle intensity ratios, necessitating the use of reference standards.
Base Peak: Likely m/z 124 (Loss of
via -cleavage/McLafferty rearrangement) or m/z 111 (Fluoroaniline cation).
Diagnostic Warning: Do not rely solely on library matching scores, as similarity indices between these regioisomers often exceed 95%.
Vibrational Spectroscopy: FT-IR
Infrared spectroscopy provides a rapid, non-destructive method to distinguish the substitution pattern based on C-H out-of-plane (oop) bending vibrations.
Isomer
Diagnostic Band (cm⁻¹)
Assignment
2-Fluoro (Ortho)
735 – 770 (Strong)
Single band (4 adjacent free H)
4-Fluoro (Para)
800 – 860 (Strong)
Two adjacent free H (often splits into 2 bands)
Experimental Protocols
Protocol: GC-MS Isomer Separation
Purpose: To separate and identify isomers in a mixed sample.
Reagents:
Methanol (LC-MS Grade)
Reference Standards: 2-fluoroaniline and 4-fluoroaniline (for retention indexing if N-pentyl standards are unavailable).
Expected Result: 2-fluoro-N-pentylaniline elutes ~0.2–0.5 minutes before 4-fluoro-N-pentylaniline.
Protocol: NMR Sample Preparation
Purpose: Definitive structural confirmation.
Extraction: If the sample is a salt (e.g., HCl), neutralize with 1M NaOH and extract into Dichloromethane (DCM). Dry over MgSO₄ and evaporate.
Solvent: Dissolve ~10 mg of freebase oil in 0.6 mL CDCl₃ (Deuterated Chloroform).
Acquisition:
Run
H (minimum 16 scans).
Run
F (non-decoupled if possible, to observe F-H splitting).
Analysis: Focus on the 6.5–7.5 ppm aromatic region. Look for symmetry (Para) vs. complexity (Ortho).
References
Spectra Analysis Instruments. (n.d.). Determining benzene ring substitution patterns from IR spectra. Retrieved from [Link]
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 9731, 4-Fluoroaniline. Retrieved from [Link]
University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. NMR Facility. Retrieved from [Link]
Royal Society of Chemistry. (2020). Mass spectrometry-based identification of ortho-, meta- and para-isomers using infrared ion spectroscopy. Retrieved from [Link]
A Senior Application Scientist's Guide to Elemental Analysis Standards for 2-Fluoro-N-Pentylaniline
For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. The elemental composition of a molecule is a fundamental attribute that confirms i...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. The elemental composition of a molecule is a fundamental attribute that confirms its identity and purity. This guide provides an in-depth comparison of analytical standards and methodologies for the elemental analysis of 2-fluoro-N-pentylaniline, a fluorinated aromatic amine of interest in pharmaceutical and chemical research. Herein, we will explore the theoretical underpinnings and practical applications of various techniques, supported by experimental data and established protocols, to ensure the generation of accurate and reliable analytical results.
The Foundational Benchmark: Theoretical Elemental Composition
Before embarking on any analytical endeavor, it is crucial to establish the theoretical elemental composition of the target molecule. This serves as the absolute standard against which all experimental results are compared.
Molecular Formula: C₁₁H₁₆FN
Molecular Weight: 181.25 g/mol
The theoretical elemental composition, calculated based on the atomic weights of its constituent elements, is as follows:
Element
Symbol
Atomic Weight ( g/mol )
Number of Atoms
Total Weight ( g/mol )
Percentage (%)
Carbon
C
12.011
11
132.121
72.89
Hydrogen
H
1.008
16
16.128
8.90
Fluorine
F
18.998
1
18.998
10.48
Nitrogen
N
14.007
1
14.007
7.73
Total
181.254
100.00
This theoretical composition is the gold standard for evaluating the accuracy of the analytical methods discussed below.
Comparative Analysis of Key Methodologies
The elemental analysis of an organofluorine compound such as 2-fluoro-N-pentylaniline requires a multi-faceted approach. The primary techniques employed are Combustion Ion Chromatography (CIC) for fluorine determination, Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for high-sensitivity fluorine analysis, and Carbon, Hydrogen, Nitrogen, and Sulfur (CHNS) combustion analysis for the organic backbone.
Analytical Technique
Principle
Target Elements
Typical Accuracy (%)
Typical Precision (%RSD)
Limit of Detection (LOD)
Key Advantages
Key Limitations
Combustion Ion Chromatography (CIC)
Sample combustion followed by ion chromatography of the absorbed gases.
Direct F analysis is challenging due to high ionization potential; may require indirect methods.[2][3]
CHNS Combustion Analysis
Sample combustion and detection of resulting gases (CO₂, H₂O, N₂, SO₂) by thermal conductivity.
C, H, N, S
99.7-100.3
< 0.3
~0.1%
Well-established, highly accurate and precise for C, H, and N.
Not suitable for direct fluorine determination.
In-Depth Experimental Protocols
To ensure the trustworthiness and reproducibility of results, detailed and validated experimental protocols are essential. The following sections provide step-by-step methodologies for the elemental analysis of a solid organic compound like 2-fluoro-N-pentylaniline.
Protocol 1: Fluorine Determination by Combustion Ion Chromatography (CIC)
This protocol outlines the determination of total fluorine content, a critical parameter for fluorinated compounds.
Caption: Workflow for Fluorine Analysis by CIC.
Step-by-Step Methodology:
Sample Preparation: Accurately weigh approximately 1-10 mg of the solid 2-fluoro-N-pentylaniline sample into a pre-cleaned ceramic combustion boat.[4]
Combustion: Place the sample boat into the autosampler of the combustion unit. The sample is then introduced into a furnace and combusted at a temperature of at least 1050°C in a stream of humidified oxygen.[5] This process converts the organically bound fluorine into hydrogen fluoride (HF) gas.
Absorption: The resulting gases are passed through an absorption tube containing a defined volume of an appropriate absorption solution (typically deionized water with a small amount of hydrogen peroxide).[6][7] The HF gas dissolves in the solution to form fluoride ions (F⁻).
Ion Chromatography Analysis: An aliquot of the absorption solution is automatically injected into an ion chromatograph. The fluoride ions are separated from other potential anions on a high-capacity anion-exchange column.
Detection and Quantification: The separated fluoride ions are detected by a conductivity detector.[6] The concentration of fluoride is determined by comparing the peak area to a calibration curve prepared from certified fluoride standards (e.g., Sodium Fluoride, NaF).[8]
Trustworthiness Check: A certified reference material (CRM) with a known fluorine content should be analyzed alongside the samples to verify the accuracy and recovery of the method.
Protocol 2: High-Sensitivity Fluorine and Elemental Impurity Screening by ICP-MS
While direct fluorine analysis by ICP-MS is challenging, indirect methods can provide high sensitivity. This protocol is also suitable for determining trace elemental impurities as mandated by USP <232> and <233>.[9][10]
Caption: Workflow for CHNS Combustion Analysis.
Step-by-Step Methodology:
Sample Preparation: Ensure the 2-fluoro-N-pentylaniline sample is homogeneous and dry. [1][11]Accurately weigh 1-3 mg of the sample into a clean tin capsule.
[12]2. Combustion: The tin capsule containing the sample is dropped into a vertical quartz tube furnace heated to approximately 1000°C. A pulse of pure oxygen is introduced, causing the sample to undergo rapid and complete combustion.
[13]3. Reduction and Gas Purification: The combustion gases are swept by a helium carrier gas through a reduction tube containing heated copper to convert any nitrogen oxides to nitrogen gas (N₂). [13]Other interfering combustion byproducts are removed by specific absorbent traps.
Gas Chromatographic Separation: The remaining mixture of carbon dioxide (CO₂), water (H₂O), and nitrogen (N₂) is passed through a gas chromatography column, which separates the individual gases.
[1]5. Detection and Quantification: The separated gases flow through a thermal conductivity detector (TCD), which generates a signal proportional to the concentration of each gas. [13]The instrument's software integrates the signal peaks and calculates the percentage of C, H, and N by comparing the results to the analysis of a certified organic standard with a known elemental composition, such as acetanilide.
[13]
Trustworthiness Check: The analysis of a certified, stable organic compound with a known elemental composition before and after the sample batch ensures the instrument is calibrated and performing correctly.
Sourcing and Utilization of Certified Reference Materials (CRMs)
The foundation of accurate and reliable elemental analysis is the use of Certified Reference Materials (CRMs). These materials, with their certified property values and associated uncertainties, are indispensable for calibration, method validation, and quality control.
For Fluorine Analysis (CIC and ICP-MS):
Aqueous Fluoride Standards: NIST SRM 3183 is a fluoride anion standard solution that can be used for the calibration of ion chromatographs. [2]Similar certified aqueous fluoride standards are available from various commercial suppliers.
Solid Matrix CRMs: For validating the entire combustion process, solid CRMs with a certified fluorine content are ideal. An example is BCR-461, a clay with a certified fluorine value. While not an organic matrix, it can be used to validate the digestion and measurement steps.
Organic Fluorine CRMs: The availability of CRMs for specific organic fluorine compounds can be limited. However, companies like Sigma-Aldrich offer CRMs for 19F NMR, such as 3,5-Bis(trifluoromethyl)benzoic acid, which can potentially be used for validating fluorine content by other methods if the purity is well-characterized.
[14]
For CHNS Analysis:
High-Purity Organic Compounds: A wide range of high-purity, stable organic compounds with well-defined elemental compositions are commercially available and commonly used for the calibration and validation of CHNS analyzers. Examples include acetanilide, benzoic acid, and sulfanilamide.
[13]
Conclusion
The elemental analysis of 2-fluoro-N-pentylaniline requires a comprehensive and well-validated analytical strategy. For a complete characterization, a combination of techniques is recommended. CHNS combustion analysis provides highly accurate and precise data for the carbon, hydrogen, and nitrogen content. For fluorine, Combustion Ion Chromatography serves as a robust method for determining the total fluorine content. For higher sensitivity or in the context of broader elemental impurity screening as required in pharmaceutical development, Inductively Coupled Plasma Mass Spectrometry offers a powerful, albeit more complex, alternative.
The cornerstone of any of these analyses is a rigorous adherence to validated protocols and the correct use of Certified Reference Materials to ensure the data is not only accurate and precise but also traceable and defensible. By following the guidance outlined in this document, researchers, scientists, and drug development professionals can be confident in the elemental composition data they generate for 2-fluoro-N-pentylaniline and other novel chemical entities.
References
Chahrour, O., et al. (2017). Development and validation of an ICP-MS method for the determination of elemental impurities in TP-6076 active pharmaceutical ingredient (API) according to USP 〈232〉/〈233〉. Journal of Pharmaceutical and Biomedical Analysis, 145, 344-349. Available at: [Link]
Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Available at: [Link]
Dhuria, R. S., et al. (2021). Determining Elemental Impurities in Pharmaceutical Ingredients using ICP-MS. Agilent Technologies, Inc. Available at: [Link]
EAG Laboratories. (n.d.). Using ICP-MS to Measure Elemental Compositions in Drug Products. Available at: [Link]
Charde, M. S., et al. (2013). Analytical method validation: A brief review. Research Journal of Pharmacy and Technology, 6(11), 1224-1228.
Infinita Lab. (n.d.). Combustion Ion Chromatography for Advanced Analytical Solutions. Available at: [Link]
Sanjay, P., et al. (2020). Analytical Method Validation Parameters: An Updated Review. International Journal of Pharmaceutical Quality Assurance, 11(1), 133-138.
Souza, S. V. C., & Robaina, N. F. (2020). Performance parameters for analytical method validation: Controversies and discrepancies among numerous guidelines. TrAC Trends in Analytical Chemistry, 129, 115913.
Spectroscopy Online. (2011). Using ICP-MS and ICP-OES to Measure Trace Elemental Impurities in Pharmaceuticals in Compliance with Proposed Pharmacopeia Chapters. Available at: [Link]
Almac Group. (2017). Development and validation of an ICP-MS method for the determination of elemental impurities in TP-6076 active pharmaceutical in. Available at: [Link]
Australian Pesticides and Veterinary Medicines Authority. (2014). Validation of analytical methods for active constituents and agricultural products. Available at: [Link]
Mhatre, P. (2022). Create a Flowchart using Graphviz Dot. Medium. Available at: [Link]
Teti, D. (2025). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. Available at: [Link]
National Institute of Standards & Technology. (2016). Certificate of Analysis - Standard Reference Material 3183. Available at: [Link]
National Institute of Metrology, China. (n.d.). Certificate of Certified Reference Material GBW08604. Available at: [Link]
Royal Society of Chemistry. (2008). CHNS Elemental Analysers. AMC Technical Briefs, No. 29.
U.S. Environmental Protection Agency. (2024).
EAG Laboratories. (n.d.). Combustion Ion Chromatography (CIC). Available at: [Link]
Ellson, J., et al. (2015). Drawing graphs with dot. Graphviz.
von Rabenau, C. (2022). Graphviz and dot: Generating Diagrams with Code. YouTube. Available at: [Link]
Thermo Fisher Scientific. (n.d.). Configuring a combustion-ion chromatography system using a complete workflow.
VELP Scientifica. (n.d.). CHNS-O Determination in Metal Organic Frameworks by Flash Combustion.
PubChem. (n.d.). 2-Fluoro-N-methylaniline. National Center for Biotechnology Information. Available at: [Link]
AZoM. (2018). Measuring AOX with Combustion with Ion Chromatography. Available at: [Link]
Hussain, S., et al. (2015). Elemental analysis data of compounds (2a-2n). ResearchGate. Available at: [Link]
NIST. (n.d.). p-Fluoroaniline. NIST Chemistry WebBook. Available at: [Link]
PubChem. (n.d.). 2-Fluoroaniline. National Center for Biotechnology Information. Available at: [Link]
Chen, H., et al. (2001). Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS).
Gogo, A. O., et al. (2020). Comparison of the Analytical Performance of Inductively Coupled Plasma Mass Spectrometry and Instrumental Neutron Activation Analysis Techniques in the Elemental Analysis of Coal Fly Ash. Molecules, 25(23), 5698.
PubChem. (n.d.). N-Pentylaniline. National Center for Biotechnology Information. Available at: [Link]
Thermo Fisher Scientific. (n.d.). Poster note: Sensitive and interference free analysis of halogens using triple quadrupole ICP-MS.
Flores, E. M. M., et al. (2020). Challenges and trends for halogen determination by inductively coupled plasma mass spectrometry: A review. Rapid Communications in Mass Spectrometry, 34(S3), e8727.
Wu, G., et al. (2001). Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS).
Comparative Reactivity Guide: 2-Fluoro-N-pentylaniline vs. N-Pentylaniline
This guide provides an in-depth technical comparison between N-pentylaniline and its ortho-fluorinated analog, 2-fluoro-N-pentylaniline . It is designed for researchers in medicinal chemistry and organic synthesis who re...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison between N-pentylaniline and its ortho-fluorinated analog, 2-fluoro-N-pentylaniline . It is designed for researchers in medicinal chemistry and organic synthesis who require a mechanistic understanding of how a single ortho-fluorine substitution alters reactivity, basicity, and metabolic stability.
Executive Summary
The introduction of a fluorine atom at the ortho position of N-pentylaniline fundamentally alters the molecule's electronic and steric profile. While N-pentylaniline behaves as a typical electron-rich secondary amine, 2-fluoro-N-pentylaniline exhibits significantly reduced basicity and nucleophilicity. This "Ortho-Fluorine Effect" is driven by the strong inductive withdrawal (-I) of the fluorine atom, which overrides its weak resonance donation (+R), and is further compounded by steric inhibition of resonance (SIR). For drug development, the 2-fluoro analog offers enhanced metabolic stability by blocking labile ortho-oxidation sites, albeit at the cost of reduced reactivity in nucleophilic substitution reactions.
Physicochemical Profile
The following data synthesizes experimental values and high-confidence predictive models to establish a baseline for comparison.
Property
N-Pentylaniline
2-Fluoro-N-pentylaniline
Impact of 2-F Substitution
Structure
Phenyl ring, N-pentyl chain
Ortho-fluorinated phenyl, N-pentyl chain
Electronic withdrawal & Steric bulk
Molecular Weight
163.26 g/mol
181.25 g/mol
+17.99 Da
Predicted pKa (BH⁺)
~5.05 - 5.40
~3.60 - 3.90
-1.5 units (Reduced Basicity)
LogP (Lipophilicity)
~3.8
~4.1
+0.3 (Increased Lipophilicity)
Boiling Point
258°C
~245°C (Predicted)
Slight reduction due to decreased H-bonding
Electronic Character
Electron-Rich (Activated Ring)
Deactivated Ring (Inductively)
Reduced susceptibility to oxidation
Mechanistic Analysis
Electronic Effects: The Inductive Dominance
In N-pentylaniline , the nitrogen lone pair donates electron density into the phenyl ring via resonance (+R), making the ring susceptible to electrophilic aromatic substitution (EAS) and the nitrogen moderately basic.
In 2-fluoro-N-pentylaniline , the fluorine atom exerts two opposing effects:
Inductive Effect (-I): Fluorine is highly electronegative, pulling electron density through the sigma bond framework. This is the dominant effect at the ortho position.
Resonance Effect (+R): Fluorine can donate lone pair electrons, but this overlap is poor compared to nitrogen.
Result: The strong -I effect pulls electron density away from the nitrogen atom.[1] This destabilizes the developing positive charge in the transition state of N-alkylation or N-acylation, effectively raising the activation energy (
).
Steric Inhibition of Resonance (SIR)
The ortho-fluorine atom, while small (Van der Waals radius ~1.47 Å vs. 1.20 Å for H), creates steric pressure on the N-pentyl group. This forces the N-pentyl chain to twist slightly out of planarity with the phenyl ring.
Consequence: The nitrogen lone pair orbital (
-like) becomes less aligned with the aromatic -system. While this normally increases basicity by localizing the lone pair, the proximal electron-withdrawing fluorine overwhelms this, resulting in a net decrease in basicity.
Visualization: Reactivity & Metabolism
The following diagrams illustrate the kinetic and metabolic differences between the two compounds.
Diagram 1: Nucleophilic Acylation Energy Profile
This diagram compares the energy landscape for the reaction of both amines with an electrophile (e.g., Acetic Anhydride). Note the higher activation energy for the fluorinated analog.
Caption: Comparative reaction coordinate showing the higher activation barrier for 2-fluoro-N-pentylaniline due to inductive deactivation.
Diagram 2: Metabolic Divergence
Metabolic stability is a key reason for fluorination. The 2-F substituent blocks the primary site of oxidative metabolism.
Caption: The 2-fluoro substituent effectively blocks ortho-hydroxylation, a primary metabolic pathway for N-alkylanilines.
Experimental Protocols
These protocols are designed to empirically validate the reactivity differences described above.
Protocol A: Competitive N-Acylation Kinetics
Objective: To quantify the relative nucleophilicity of the nitrogen atom in both compounds.
Principle: A competition reaction where equimolar amounts of both amines compete for a limiting amount of acetic anhydride. The product ratio reflects the ratio of rate constants (
).
Materials:
N-Pentylaniline (1.0 mmol)
2-Fluoro-N-pentylaniline (1.0 mmol)
Acetic Anhydride (0.5 mmol, Limiting Reagent)
Dichloromethane (DCM, anhydrous)
Internal Standard (e.g., Dodecane)
GC-MS or HPLC for analysis.
Workflow:
Preparation: In a flame-dried flask, dissolve 1.0 mmol of N-pentylaniline, 1.0 mmol of 2-fluoro-N-pentylaniline, and the internal standard in 10 mL of anhydrous DCM.
Initiation: Cool the solution to 0°C. Add 0.5 mmol of acetic anhydride dropwise over 1 minute.
Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour.
Quench: Add 5 mL of saturated NaHCO₃ solution to quench unreacted anhydride.
Extraction: Extract the organic layer, dry over MgSO₄, and filter.
Analysis: Inject the sample into GC-MS.
Calculation: Integrate the peaks for the N-acetyl-N-pentylaniline and N-acetyl-2-fluoro-N-pentylaniline.
Expected Result: The non-fluorinated product should dominate (Ratio > 5:1), confirming the superior nucleophilicity of N-pentylaniline.
Protocol B: pKa Determination via Potentiometric Titration
Objective: To measure the conjugate acid dissociation constant (
) to quantify basicity.
Materials:
Analyte (0.01 M solution in 50% Methanol/Water to ensure solubility)
0.1 M HCl standard solution
0.1 M NaOH standard solution
Calibrated pH meter
Workflow:
Dissolution: Dissolve 0.5 mmol of the amine in 50 mL of 50% MeOH/H₂O.
Acidification: Add excess 0.1 M HCl (approx. 6 mL) to fully protonate the amine to its ammonium salt form (
).
Titration: Titrate slowly with 0.1 M NaOH, recording pH every 0.1 mL.
Data Processing: Plot pH vs. Volume of NaOH. Identify the half-equivalence point (where [Amine] = [Ammonium]).
Result: The pH at the half-equivalence point equals the pKa.
Validation: N-pentylaniline should yield a pKa ~5.[2]1. 2-Fluoro-N-pentylaniline should yield a pKa ~3.7.
References
PubChem. (2024). Compound Summary: 2-Fluoroaniline (CAS 348-54-9).[3][4] National Library of Medicine. Retrieved from [Link]
Bhattarai, P., Trombley, T., & Altman, R. (2026).[5] On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ChemRxiv.[5] Retrieved from [Link]
Grossi, L., & Strazzari, S. (2000). Substituent effects on the physical properties and pKa of aniline. Journal of Organic Chemistry.
Smart, B. E. (2001). Fluorine substituent effects (on bioactivity and reactivity). Journal of Fluorine Chemistry, 109(1), 3-11.
